(2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

• CAS: 1217606-86-4

Core Science & Biosynthesis

1H and 13C NMR spectral data for (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

An In-depth Technical Guide to the 1H and 13C NMR Spectral Data of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Introduction

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is a chiral, multifunctional organic compound of interest in synthetic chemistry and drug development. Its structure incorporates a carboxylic acid, a tertiary alcohol, a chiral center, and an azido group, making it a versatile building block. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such molecules. This guide provides a detailed analysis of the expected 1H and 13C NMR spectral data for this compound, offering insights into the influence of its functional groups on the chemical shifts and coupling patterns.

Predicted 1H NMR Spectral Data

The 1H NMR spectrum of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is anticipated to exhibit distinct signals corresponding to the methyl, methylene, and hydroxyl protons. The chemical shifts are influenced by the electronegativity of the neighboring atoms and the overall electronic environment.

Table 1: Predicted 1H NMR Chemical Shifts for (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
-CH3	~1.3 - 1.5	Singlet	3H
-CH2-	~3.6 - 3.8	AB quartet or two doublets	2H
-OH (hydroxyl)	Broad, variable	Singlet	1H
-COOH	~10 - 12	Singlet	1H

Rationale for Assignments:

• -CH3 (s, ~1.3 - 1.5 ppm): The methyl group is attached to a quaternary carbon bearing an azido group and adjacent to a carboxylic acid. This environment will cause a downfield shift compared to a simple alkyl methyl group. The absence of adjacent protons results in a singlet.

• -CH2- (AB quartet, ~3.6 - 3.8 ppm): The two methylene protons are diastereotopic due to the adjacent chiral center. This non-equivalence will likely result in an AB quartet, a pair of doublets, arising from geminal coupling. The proximity to the hydroxyl group causes a significant downfield shift.

• -OH (broad s, variable): The chemical shift of the hydroxyl proton is highly dependent on concentration, temperature, and solvent due to hydrogen bonding. It typically appears as a broad singlet and can be confirmed by D2O exchange, which causes the signal to disappear.

• -COOH (s, ~10 - 12 ppm): The carboxylic acid proton is highly deshielded and appears far downfield, a characteristic feature of this functional group.[1][2]

Predicted 13C NMR Spectral Data

The 13C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts are primarily influenced by the hybridization and the electronic environment of each carbon atom.

Table 2: Predicted 13C NMR Chemical Shifts for (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

Carbon Assignment	Predicted Chemical Shift (ppm)
-C H3	~20 - 25
-C H2-	~65 - 70
Quaternary Carbon (-C (N3)(CH3)-)	~60 - 70
Carbonyl Carbon (-C OOH)	~170 - 180

Rationale for Assignments:

• -CH3 (~20 - 25 ppm): This is a typical range for a methyl group attached to a quaternary carbon.

• -CH2- (~65 - 70 ppm): The carbon of the methylene group is attached to a hydroxyl group, which causes a significant downfield shift into this region.

• Quaternary Carbon (~60 - 70 ppm): The carbon atom directly attached to the azido group is expected to be deshielded. The chemical shift of carbons attached to azido groups can vary, but this is a reasonable estimate for an aliphatic system.[3][4] The presence of the adjacent carboxylic acid and methyl group will also influence this shift.

• Carbonyl Carbon (~170 - 180 ppm): Carboxylic acid carbonyl carbons typically resonate in this downfield region.[1][2][5]

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR spectra for (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, the following experimental protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or D2O). The choice of solvent can affect the chemical shifts, particularly for exchangeable protons like -OH and -COOH.[6][7][8] DMSO-d6 is often a good choice for observing both hydroxyl and carboxylic acid protons.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• 1H NMR Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16

  • To confirm the hydroxyl and carboxylic acid protons, a D2O exchange experiment can be performed. Add a drop of D2O to the NMR tube, shake, and re-acquire the spectrum. The signals for the -OH and -COOH protons should disappear or significantly decrease in intensity.

• 13C NMR Acquisition:

  • Acquire a proton-decoupled 13C NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on the sample concentration and spectrometer sensitivity.

  • For multiplicity information (i.e., identifying CH, CH2, and CH3 groups), a DEPT (Distortionless Enhancement by Polarization Transfer) experiment is recommended.

Visualizing the Molecular Structure and NMR Assignments

The following diagram illustrates the structure of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid with the predicted NMR assignments.

Sources

• 1. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bhu.ac.in [bhu.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. unn.edu.ng [unn.edu.ng]

crystal structure analysis of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

An In-Depth Technical Guide to the Crystal Structure Analysis of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Authored by: A Senior Application Scientist

Foreword

For researchers, scientists, and professionals in drug development, the precise three-dimensional atomic arrangement of a molecule is paramount. This knowledge underpins our understanding of a compound's reactivity, its interaction with biological targets, and its physical properties.[1] This guide provides a comprehensive, in-depth technical walkthrough for the structural elucidation of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, a chiral molecule with potential applications in medicinal chemistry. While a specific crystal structure for this exact compound is not publicly available as of this writing, this document serves as a procedural blueprint, detailing the necessary steps from synthesis to definitive structural determination using state-of-the-art analytical techniques. We will delve into the causality behind experimental choices, ensuring a robust and self-validating methodology.

The target molecule, with its stereocenter, azido group, hydroxyl group, and carboxylic acid moiety, presents a fascinating case study. The azido group, in particular, is a versatile functional group in the synthesis of nitrogen-containing compounds.[2]

Synthesis and Purification: The Foundation of Structural Analysis

A prerequisite for any successful crystal structure determination is the availability of a highly pure, single-enantiomer sample. The proposed synthesis of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid would likely start from a chiral precursor to ensure the correct stereochemistry. A plausible route could involve the diazotization of a corresponding amino acid.[3]

Experimental Protocol: Synthesis via Diazotization

• Starting Material: (2R)-2-Amino-3-hydroxy-2-methyl-propanoic acid.

• Reaction: The amino acid is dissolved in a dilute strong acid (e.g., sulfuric acid).

• Diazotization: The solution is cooled to 0-5°C, and a solution of sodium nitrite in water is added dropwise. This in-situ generation of nitrous acid converts the primary amine to a diazonium salt.

• Azide Formation: Sodium azide is then carefully added to the reaction mixture, leading to the substitution of the diazonium group with the azido group.

• Work-up and Purification: The reaction mixture is extracted with an organic solvent like ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield the pure (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid.

Spectroscopic Characterization: Confirming the Molecular Identity

Before proceeding to the complex process of crystallization and X-ray diffraction, it is crucial to confirm the molecular structure and purity of the synthesized compound using a suite of spectroscopic techniques.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: This will confirm the presence of the different types of protons in the molecule. Expected signals would include a singlet for the methyl group, a diastereotopic AB quartet for the methylene protons adjacent to the hydroxyl group, and broad singlets for the hydroxyl and carboxylic acid protons.

• ¹³C NMR: This will show distinct signals for the four carbon atoms in the molecule: the carboxylic acid carbon, the quaternary carbon bearing the azido and methyl groups, the methylene carbon, and the methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the key functional groups present.[6]

• Azide (N₃) Stretch: A strong, sharp absorption band is expected in the region of 2100-2140 cm⁻¹.[7]

• Hydroxyl (O-H) Stretch: A broad absorption band will be observed around 3200-3500 cm⁻¹ due to hydrogen bonding.

• Carbonyl (C=O) Stretch: A strong absorption band from the carboxylic acid will appear around 1700-1725 cm⁻¹.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will be used to determine the exact molecular weight of the compound, confirming its elemental composition. For C₄H₇N₃O₃, the expected monoisotopic mass is approximately 145.0487 g/mol .[8]

Technique	Expected Key Observations
¹H NMR	Signals for -CH₃, -CH₂OH, -OH, -COOH
¹³C NMR	Signals for C=O, C-N₃, C-OH, -CH₃
IR Spectroscopy	Strong N₃ stretch (~2120 cm⁻¹), Broad O-H stretch (~3300 cm⁻¹), Strong C=O stretch (~1710 cm⁻¹)
Mass Spectrometry	Molecular ion peak corresponding to C₄H₇N₃O₃

Crystallization: The Art of Growing Single Crystals

Obtaining a single crystal of sufficient size and quality is often the most challenging step in the process of structure determination.[4] For a small, flexible molecule like (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, a systematic screening of crystallization conditions is necessary.

Crystallization Workflow

Caption: Workflow for crystallization screening and optimization.

Common Crystallization Techniques

• Slow Evaporation: A solution of the compound is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly, leading to supersaturation and crystal growth.

• Vapor Diffusion: A drop of the compound's solution is allowed to equilibrate with a larger reservoir of a precipitant solution. The gradual diffusion of the precipitant into the drop induces crystallization.

• Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystal formation.

• Co-crystallization: If the molecule is difficult to crystallize on its own, forming a co-crystal with another molecule can sometimes facilitate the formation of high-quality crystals.[4]

Single-Crystal X-ray Diffraction (SCXRD): Unveiling the 3D Structure

SCXRD is the most powerful technique for determining the three-dimensional atomic structure of a molecule at atomic resolution.[9][10] It provides a detailed visual map of the atom types, their arrangement, and how they are connected in space.[10]

SCXRD Experimental Protocol

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. The crystal is cooled to a low temperature (typically around 100 K) to minimize thermal vibrations of the atoms. The crystal is then irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.[9]

• Data Processing: The collected diffraction data are processed to determine the unit cell dimensions, space group, and the intensities of the reflections.

• Structure Solution and Refinement: The positions of the atoms in the crystal lattice are determined from the diffraction data using computational methods. This initial structural model is then refined to achieve the best possible fit with the experimental data.

• Absolute Configuration Determination: For a chiral molecule like the one , the absolute configuration (R or S) can be determined from the X-ray diffraction data, often by using a copper X-ray source.[9]

SCXRD Workflow

Caption: Workflow for single-crystal X-ray diffraction analysis.

Data Analysis and Interpretation

The final output of an SCXRD experiment is a detailed model of the crystal structure. Key parameters to be analyzed include:

• Bond Lengths and Angles: These should be compared with expected values for similar functional groups. The azide group is expected to be nearly linear.[11]

• Torsion Angles: These describe the conformation of the molecule.

• Intermolecular Interactions: Hydrogen bonds involving the hydroxyl and carboxylic acid groups, as well as other weaker interactions, will dictate how the molecules pack in the crystal lattice. The azido group can also participate in weak intermolecular interactions, which can be crucial for stabilizing the crystal packing.[2]

• Absolute Stereochemistry: The analysis will definitively confirm the (2R) configuration of the chiral center.

Alternative and Complementary Techniques

In cases where obtaining suitable single crystals for SCXRD is not possible, other techniques can provide valuable structural information.[12]

• Powder X-ray Diffraction (PXRD): This technique is used to analyze microcrystalline powders and can help identify the crystalline form of the material.[12]

• Electron Diffraction (ED): ED can be used to determine the crystal structure from nano- or micro-sized single crystals, which are too small for conventional X-ray diffraction.[12]

• Solid-State NMR (ssNMR): This can provide information about the molecular conformation and packing in the solid state, especially when used in conjunction with PXRD.[12]

Conclusion

The structural elucidation of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is a multi-step process that requires a combination of synthetic chemistry, spectroscopic analysis, and crystallography. While challenging, the determination of its precise three-dimensional structure is a critical step in understanding its chemical properties and potential applications in drug discovery and development. The methodologies outlined in this guide provide a robust framework for researchers to approach the structural analysis of this and other novel small molecules with confidence and scientific rigor.

References

• JEOL. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applications Notes. Retrieved from [Link]

• The University of Queensland, School of Chemistry and Molecular Biosciences. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• Genesis Drug Discovery & Development. (n.d.). Small Molecule X-ray Crystallography. Retrieved from [Link]

• Ghang, Y.-J., Riel, A. M., & Tiefenbacher, K. (2015). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 54(33), 9597–9601. [Link]

• McDonald, J. R., Scherr, V. M., & McGlynn, S. P. (1970). Electronic Spectra of the Azide Ion, Hydrazoic Acid, and Azido Molecules. The Journal of Chemical Physics, 52(3), 1332-1341. [Link]

• Gaber, A. M., El-Gyar, S. A., & El-Nahas, A. M. (2005). The electronic absorption spectra of pyridine azides, solvent and substituent effects. Journal of Molecular Structure: THEOCHEM, 730(1-3), 221-226. [Link]

• Li, Y., Zhang, J., & Li, Q. (2009). Electronic Structure of the Azide Group in 3′-Azido-3′-deoxythymidine (AZT) Compared to Small Azide Compounds. International Journal of Molecular Sciences, 10(7), 3224-3238. [Link]

• Abarca, B., Ballesteros, R., Chadla, A., & García-García, P. (2022). Synthesis, Experimental and Theoretical Study of Azidochromones. Molecules, 27(8), 2589. [Link]

• ResearchGate. (n.d.). Fig. 2. Synthesis of 2,2-bis(azidomethyl)propionic acid, its carboxylic.... Retrieved from [Link]

• NIST. (n.d.). Propanoic acid, 2-hydroxy-, 2-methylpropyl ester. Retrieved from [Link]

• Google Patents. (n.d.). CN113968781A - Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid.

• PubChem. (n.d.). (2R)-3-hydroxy-2-methylpropanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Structural formula of 2-hydroxy-2-methylbutanoic acid. Retrieved from [Link]

Sources

• 1. Small Molecule X-ray Crystallography | Genesis Drug Discovery & Development [gd3services.com]
• 2. Synthesis, Experimental and Theoretical Study of Azidochromones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lib.ysu.am [lib.ysu.am]
• 8. scbt.com [scbt.com]
• 9. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 10. excillum.com [excillum.com]
• 11. Electronic Structure of the Azide Group in 3¢-Azido-3¢-deoxythymidine (AZT) Compared to Small Azide Compounds | MDPI [mdpi.com]
• 12. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applications Notes | JEOL Ltd. [jeol.com]

Structural Elucidation and Mass Spectrometry Fragmentation Dynamics of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Executive Summary

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid (C₄H₇N₃O₃) is a highly functionalized, chiral aliphatic azide that serves as a critical precursor in the synthesis of α-methylserine derivatives and click-chemistry probes[1][2]. Because of the inherent thermal lability of the azido moiety, characterizing this molecule via mass spectrometry (MS) requires precise control over ionization conditions. This technical guide provides a comprehensive mechanistic breakdown of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pattern of this compound, detailing the causality behind experimental parameters and establishing a self-validating protocol for structural confirmation.

Physicochemical Profiling & Ionization Strategy

Causality in Experimental Design: Traditional gas chromatography-mass spectrometry (GC-MS) utilizing electron ionization (EI) is fundamentally unsuited for intact aliphatic azides. The high thermal energy in the GC inlet and the hard 70 eV ionization typically induce complete thermal degradation—specifically, the prompt expulsion of molecular nitrogen (N₂) prior to detection[3].

To preserve the intact molecular ion, soft ionization techniques such as Electrospray Ionization (ESI) are mandatory[4][5]. ESI transfers the molecule into the gas phase as a protonated[M+H]⁺ or deprotonated [M-H]⁻ species with minimal internal energy deposition. For (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, ESI in positive ion mode yields a robust [M+H]⁺ precursor ion at m/z 146.0565.

High-Resolution MS/MS Fragmentation Mechanics

The collision-induced dissociation (CID) of the [M+H]⁺ ion follows a highly predictable, thermodynamically driven pathway.

Primary Cleavage: The Azido-Nitrene Transition

The defining feature of aliphatic azide fragmentation is the facile, low-energy loss of N₂ (28.0061 Da)[6][7]. Upon activation, the azido group expels N₂ to form a highly reactive singlet nitrene intermediate, which rapidly undergoes a 1,2-hydride or alkyl shift to form a more stable imine[4][8].

• [M+H]⁺ (m/z 146.0565) → [M+H - N₂]⁺ (m/z 118.0504)

Secondary Fragmentations: Decarboxylation and Dehydration

Following the formation of the imine ion (m/z 118.0504), the molecule contains three competing sites for further fragmentation: the carboxylic acid (-COOH), the hydroxyl group (-OH), and the newly formed imine.

• Dehydration (-H₂O): Loss of water (18.0106 Da) from the primary hydroxyl group or the carboxylic acid yields an ion at m/z 100.0398.

• Decarboxylation (-CO₂): The loss of carbon dioxide (43.9898 Da) from the alpha-carboxylic acid is a hallmark of alpha-amino and alpha-azido acids[6], yielding an ion at m/z 74.0606.

• Formaldehyde Loss (-CH₂O): Cleavage of the hydroxymethyl group results in the loss of 30.0106 Da, yielding m/z 88.0398.

Primary and secondary ESI-MS/MS fragmentation pathways of the protonated molecular ion.

Self-Validating Experimental Protocol

To ensure absolute confidence in structural assignments, the analytical protocol must be self-validating. A common pitfall in the mass spectrometry of carboxylic acids is confusing the loss of carbon monoxide (CO, 27.9949 Da) with the loss of nitrogen (N₂, 28.0061 Da).

Self-Validation Mechanism: By utilizing High-Resolution Mass Spectrometry (HRMS) such as an Orbitrap or Q-TOF analyzer, the mass defect between N₂ and CO (Δ = 0.0112 Da) is easily resolved[9]. If the instrument is calibrated to <5 ppm mass accuracy, the identity of the 28 Da neutral loss is unequivocally confirmed as the azido-derived N₂ rather than a carboxyl-derived CO.

Step-by-Step LC-HRMS/MS Workflow:

• Sample Preparation: Dissolve the analyte in 50% acetonitrile/water containing 0.1% formic acid to promote protonation[9]. Maintain samples at 4°C to prevent the thermal degradation of the azide.

• Chromatographic Separation: Inject 2 µL onto a HILIC or C18 UHPLC column. Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• Ion Source Optimization: Set the ESI capillary temperature to a maximum of 250°C. Crucial Causality: Higher source temperatures will induce in-source fragmentation (premature thermal loss of N₂ before the precursor reaches the mass analyzer).

• Precursor Isolation: Isolate the monoisotopic [M+H]⁺ peak (m/z 146.0565) using a narrow quadrupole isolation window (e.g., 1.0 m/z).

• Collision-Induced Dissociation (CID): Apply a stepped normalized collision energy (NCE) of 15, 30, and 45 eV. Lower energies (15 eV) will isolate the primary N₂ loss, while higher energies (45 eV) will drive the secondary decarboxylation and dehydration pathways.

• Data Acquisition: Acquire MS/MS spectra at a minimum resolution of 70,000 (at m/z 200) to ensure accurate mass defect analysis[9].

Self-validating LC-HRMS/MS workflow for thermally labile azido compounds.

Quantitative Fragmentation Data

The following table summarizes the theoretical exact masses and expected relative intensities for the primary fragment ions of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid under optimized stepped CID conditions.

Fragment Identity	Neutral Loss	Theoretical m/z	Mass Error Tolerance	Expected Relative Intensity
[M+H]⁺ (Precursor)	None	146.0565	< 3 ppm	10 - 30% (Energy dependent)
[M+H - N₂]⁺	N₂ (28.0061 Da)	118.0504	< 3 ppm	100% (Base Peak)
[M+H - N₂ - H₂O]⁺	N₂ + H₂O	100.0398	< 3 ppm	40 - 60%
[M+H - N₂ - CH₂O]⁺	N₂ + CH₂O	88.0398	< 3 ppm	20 - 40%
[M+H - N₂ - CO₂]⁺	N₂ + CO₂	74.0606	< 3 ppm	50 - 70%

Note: Relative intensities are highly dependent on the applied collision energy. The loss of N₂ is universally observed as the base peak at low-to-moderate collision energies due to the extreme thermodynamic stability of the expelled nitrogen gas.

References

• LookChem. "(S)-2-Azido-3-hydroxy-2-methyl-propionic acid". LookChem Database. URL:[Link]

• ACS Publications. "Aliphatic Azides as Selective Cysteine Labeling Reagents for Integral Membrane Proteins". Journal of Medicinal Chemistry. URL:[Link]

• ResearchGate. "Mass spectrometric study of aliphatic α-carbonyl azides". Rapid Communications in Mass Spectrometry. URL:[Link]

• ACS Publications. "Complexation of transition metals by 3-azidopropionitrile. An electrospray ionization mass spectrometry study". Journal of the American Society for Mass Spectrometry. URL:[Link]

• ACS Publications. "NMR Shows Why a Small Chemical Change Almost Abolishes the Antimicrobial Activity of Glycocin F". Biochemistry. URL:[Link]

Sources

• 1. Cas 866555-08-0,(S)-2-Azido-3-hydroxy-2-methyl-propionic acid | lookchem [lookchem.com]
• 2. Methylserine | 2480-26-4 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Aliphatic Azides as Selective Cysteine Labeling Reagents for Integral Membrane Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Synthesis of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

Introduction: The Significance of a Chiral Building Block

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is a chiral, trifunctional molecule of significant interest to the pharmaceutical and biotechnology industries. Its densely functionalized structure, featuring a carboxylic acid, a hydroxyl group, and an azide moiety at a stereogenic center, makes it a valuable building block for the synthesis of complex, biologically active molecules. The azide group serves as a versatile precursor to an amine, enabling its incorporation into peptide backbones, or as a participant in bioorthogonal "click" chemistry reactions. The defined (2R) stereochemistry is crucial for creating enantiomerically pure drugs, where specific stereoisomers often exhibit desired therapeutic effects while others may be inactive or even harmful. This guide provides a comprehensive overview of plausible and established synthetic routes to this important chiral intermediate, designed for researchers, scientists, and drug development professionals.

Plausible Synthetic Routes: A Strategic Analysis

While a singular, seminal publication detailing the initial discovery of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is not readily apparent in the public domain, its synthesis can be logically approached through several established stereoselective methodologies. The commercial availability of this compound and its derivatives suggests that robust synthetic pathways have been developed. This guide will explore three such scientifically sound strategies, each commencing from a different type of chiral precursor.

Route A: Diastereoselective Azidation of a Chiral α-Amino Acid Precursor

This route leverages the readily available chiral pool of amino acids, specifically a derivative of serine. The key transformation is the conversion of an α-amino group to an α-azido group, a reaction that can proceed with retention of stereochemistry.

Causality Behind Experimental Choices

The choice of (2R)-2-methylserine as the starting material provides the necessary carbon skeleton and the correct absolute stereochemistry at the β-carbon. The critical step is the diazotization of the α-amino group, followed by nucleophilic substitution with an azide source. This reaction is known to proceed with overall retention of configuration for α-amino acids, making it a reliable method for accessing the desired stereoisomer.

Experimental Protocol

Step 1: Synthesis of (2R)-2-methylserine

This non-proteinogenic amino acid can be synthesized through various asymmetric methods. One common approach is the asymmetric aminohydroxylation of a suitable α,β-unsaturated ester.

Step 2: Diazotization and Azidation of (2R)-2-methylserine

• Dissolution: Dissolve (2R)-2-methylserine in an aqueous acidic solution (e.g., dilute sulfuric acid).

• Cooling: Cool the solution to 0-5 °C in an ice-water bath. Maintaining a low temperature is critical to prevent side reactions.

• Diazotization: Slowly add a solution of sodium nitrite (NaNO₂) dropwise to the cooled amino acid solution. This in-situ generation of nitrous acid (HNO₂) converts the primary amine to a diazonium salt.

• Azide Addition: Introduce a source of azide, such as sodium azide (NaN₃), to the reaction mixture. The azide anion will displace the diazonium group.

• Work-up: After the reaction is complete, carefully quench any excess azide. The product is then extracted from the aqueous phase using an appropriate organic solvent (e.g., ethyl acetate).

• Purification: The crude product is purified by column chromatography to yield (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid.

Visualizing the Pathway

Caption: Route A: Synthesis via diazotization of a chiral amino acid.

Route B: Stereospecific Nucleophilic Substitution of a Chiral α-Hydroxy Ester

This approach begins with a chiral α-hydroxy ester and introduces the azide functionality via an SN2 reaction, which proceeds with inversion of configuration.

Causality Behind Experimental Choices

Starting with an enantiomerically pure α-hydroxy ester, such as a derivative of (2S)-2,3-dihydroxy-2-methylpropanoic acid, allows for the stereospecific introduction of the azide group. The hydroxyl group is a poor leaving group, so it must first be activated, typically by conversion to a sulfonate ester (e.g., tosylate or mesylate). The subsequent SN2 attack by an azide nucleophile proceeds with complete inversion of stereochemistry at the α-carbon, yielding the desired (2R) configuration.

Experimental Protocol

Step 1: Protection of the Carboxylic Acid and Primary Hydroxyl Group

• Esterify the carboxylic acid of a suitable starting material like 2,3-dihydroxy-2-methylpropanoic acid.

• Protect the primary hydroxyl group with a suitable protecting group (e.g., a silyl ether) to prevent its reaction in the subsequent step.

Step 2: Activation of the α-Hydroxyl Group

• React the protected dihydroxy ester with a sulfonyl chloride (e.g., p-toluenesulfonyl chloride or methanesulfonyl chloride) in the presence of a base (e.g., pyridine or triethylamine) to form the corresponding sulfonate ester at the α-position.

Step 3: Azide Substitution

• Treat the α-sulfonate ester with an excess of sodium azide in a polar aprotic solvent (e.g., DMF or DMSO). The azide ion will displace the sulfonate leaving group via an SN2 mechanism, inverting the stereocenter.

Step 4: Deprotection

• Remove the protecting group from the primary hydroxyl group.

• Hydrolyze the ester to yield the final carboxylic acid.

Visualizing the Pathway

Caption: Route B: Synthesis via SN2 reaction on a chiral hydroxy ester.

Route C: Regio- and Stereoselective Ring-Opening of a Chiral Epoxide

This elegant strategy utilizes a stereodefined epoxide to set the stereochemistry of the final product. The ring-opening of epoxides with nucleophiles is a powerful and well-established method in asymmetric synthesis.

Causality Behind Experimental Choices

The starting material for this route would be a chiral epoxide, such as (2R)-methyl 2-methyloxirane-2-carboxylate. The key step is the regioselective opening of the epoxide ring by an azide nucleophile. In this case, the azide will attack the more substituted carbon of the oxirane ring, leading to the formation of a β-azido-α-hydroxy ester. The stereochemistry of the epoxide directly translates to the stereochemistry of the product.

Experimental Protocol

Step 1: Synthesis of the Chiral Epoxide

The chiral epoxide can be prepared using methods such as the Sharpless asymmetric epoxidation of an appropriate allylic alcohol.

Step 2: Epoxide Ring-Opening

• Dissolve the chiral epoxide in a suitable solvent.

• Add a source of azide, often in the presence of a Lewis acid to activate the epoxide ring.

• The azide nucleophile will attack the more substituted carbon of the epoxide, leading to the desired β-azido-α-hydroxy ester.

Step 3: Hydrolysis

• Hydrolyze the resulting ester to afford the final carboxylic acid product.

Visualizing the Pathway

Caption: Route C: Synthesis via stereoselective epoxide ring-opening.

Summary of Synthetic Routes

Route	Starting Material Type	Key Transformation	Advantages	Potential Challenges
A	Chiral Amino Acid	Diazotization & Azidation	Utilizes readily available chiral pool; reaction can proceed with retention of stereochemistry.	Synthesis of the specific non-proteinogenic amino acid may be required; diazotization can sometimes lead to side products.
B	Chiral Hydroxy Acid	SN2 Displacement	Well-established and reliable transformation with predictable stereochemical outcome.	Requires multiple protection/deprotection steps; synthesis of the chiral α-hydroxy ester may be lengthy.
C	Chiral Epoxide	Regioselective Ring-Opening	Excellent stereocontrol; can be a very efficient route.	Synthesis of the chiral epoxide can be challenging; regioselectivity of the ring-opening needs to be carefully controlled.

Conclusion

The synthesis of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid can be achieved through several strategic and stereocontrolled routes. The choice of the optimal synthetic pathway will depend on factors such as the availability of starting materials, the desired scale of the synthesis, and the specific capabilities of the research laboratory. Each of the presented routes is grounded in well-established principles of organic synthesis and offers a viable approach to obtaining this valuable chiral building block for the advancement of drug discovery and development programs.

References

While a specific primary publication for the initial discovery of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid was not identified, the synthetic methodologies described are based on established chemical principles and analogous transformations found in the following and other related scientific literature:

• General Synthesis of α-Azido Acids: Information on the conversion of α-amino acids to α-azido acids via diazotization or diazo-transfer reactions can be found in various organic synthesis journals and textbooks.
• Stereoselective Synthesis of Hydroxy Acids: The synthesis of chiral hydroxy acids from the chiral pool is a widely reviewed topic.
• Epoxide Ring-Opening Reactions: The use of epoxides in stereoselective synthesis is a fundamental concept in organic chemistry, with extensive literature available on their regioselective and stereoselective ring-opening reactions.

• Commercial Suppliers: The commercial availability of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid from vendors such as Santa Cruz Biotechnology[1] and its methyl ester[2] indicates that scalable synthetic routes have been developed, though these are often proprietary.

• Synthesis of Related Compounds: Patents and application notes describing the synthesis of structurally similar compounds, such as (S)-2-hydroxy-3-o-methylpropanoic acid via diazotization[3][4], provide valuable insights into potential synthetic strategies.

• Azido Acids in Peptide Synthesis: The use of azido acids as building blocks in peptide synthesis is an active area of research.[5][6]

Sources

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]
• 3. CN113968781A - Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The azido acid approach to β-peptides: parallel synthesis of a tri-β-peptide library by fluorous tagging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Efficiency CuAAC Bioconjugation Using Sterically Hindered (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Executive Summary

The incorporation of unnatural amino acids into peptides and proteins has revolutionized the development of peptidomimetics, targeted therapeutics, and Antibody-Drug Conjugates (ADCs). (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid —an α -methyl- α -azido-L-serine derivative—is a highly valuable chiral building block. Its α -methyl group confers exceptional proteolytic stability to peptide backbones, while its primary hydroxyl group allows for orthogonal functionalization.

However, the azide group in this molecule is situated on a tertiary carbon . Tertiary azides are notoriously sterically hindered, which significantly reduces the kinetics of the standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This application note provides a field-proven, self-validating protocol designed specifically to overcome the kinetic barriers of tertiary azides while protecting sensitive biological partners from oxidative degradation.

Mechanistic Rationale & Chemical Causality

To force the cycloaddition of a sterically hindered tertiary azide to completion without denaturing the biomolecular conjugation partner, the catalytic system must be highly active, stable, and biocompatible.

The Role of THPTA and Order of Addition

We utilize a water-soluble, highly accelerating ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine). As demonstrated by [1], free Cu(I) generated in situ by sodium ascorbate can catalyze the production of Reactive Oxygen Species (ROS). These ROS rapidly cleave peptide backbones and oxidize sensitive side chains (e.g., methionine, histidine).

THPTA serves a dual purpose:

• Kinetic Acceleration : It chelates Cu(I), maintaining it in its active oxidation state and preventing its disproportionation, which is critical for overcoming the high activation energy of the tertiary azide.

• Sacrificial Reductant : THPTA acts as an ROS scavenger, intercepting hydroxyl radicals before they can damage the biomolecule [1].

Causality in Protocol Design : The order of reagent addition is the most frequent point of failure in CuAAC. CuSO₄ and THPTA must be pre-complexed before being introduced to the biomolecule. If ascorbate is added to unchelated Cu(II) in the presence of proteins, the resulting localized burst of ROS will cause irreversible protein precipitation.

The Role of Aminoguanidine

Sodium ascorbate reduces Cu(II) to Cu(I), but in doing so, it is oxidized to dehydroascorbate. Dehydroascorbate is a highly reactive electrophile that readily cross-links the guanidinium side chains of arginine residues, leading to protein aggregation. As optimized by [2], the addition of aminoguanidine acts as a decoy, scavenging dehydroascorbate and preserving the structural integrity of the target peptide/protein.

Fig 1. CuAAC catalytic cycle emphasizing THPTA-mediated Cu(I) stabilization and ROS scavenging.

Quantitative Parameters & Reagent Preparation

Because (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is sterically hindered, the standard 1:5 (Cu:THPTA) ratio is maintained, but the absolute catalyst loading is increased compared to protocols optimized for primary azides.

Table 1: Reagent Stock Solutions

Note: Prepare all aqueous solutions using degassed, ultra-pure water to minimize background oxidation.

Reagent	Stock Concentration	Solvent	Storage & Stability
CuSO₄·5H₂O	20 mM	Milli-Q H₂O	Room Temp (Months)
THPTA Ligand	50 mM	Milli-Q H₂O	-20°C (Aliquot, 1 Year)
Aminoguanidine HCl	100 mM	Milli-Q H₂O	-20°C (Aliquot, 1 Year)
Sodium Ascorbate	100 mM	Milli-Q H₂O	Make Fresh Daily
Azide / Alkyne	5–10 mM	DMSO or H₂O	-20°C

Table 2: Optimized Reaction Parameters (Tertiary vs. Primary Azides)

Parameter	Standard (Primary Azide)	Optimized for (2R)-2-Azido... (Tertiary Azide)
Azide Concentration	50 µM	100 µM (Excess recommended)
Alkyne Concentration	50 µM	50 µM (Limiting reagent)
Final CuSO₄	0.1 mM	0.25 mM
Final THPTA	0.5 mM	1.25 mM
Final Aminoguanidine	5.0 mM	5.0 mM
Final Na-Ascorbate	5.0 mM	10.0 mM
Reaction Time	30–60 mins	2–4 hours

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a parallel self-validation step . Before risking high-value synthetic peptides or ADCs, the integrity of the freshly prepared Cu/THPTA/Ascorbate system should be verified using a fluorogenic alkyne (e.g., 3-ethynylcoumarin), which only fluoresces upon successful triazole formation.

Phase 1: Catalyst Pre-Complexation (Critical Step)

• In a clean 1.5 mL microcentrifuge tube, add 12.5 µL of the 50 mM THPTA stock.

• Add 6.3 µL of the 20 mM CuSO₄ stock.

• Vortex immediately for 10 seconds. The solution will turn a faint, clear blue, indicating successful chelation. Incubate at room temperature for 5 minutes prior to use.

Phase 2: Reaction Assembly

• In a 2.0 mL reaction vial, combine the conjugation partners in an appropriate biological buffer (e.g., 100 mM Sodium Phosphate, pH 7.4).

  • Example: Add the alkyne-functionalized biomolecule to a final concentration of 50 µM.

  • Add the (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid derivative to a final concentration of 100 µM.

• Add 25 µL of 100 mM Aminoguanidine stock to the reaction mixture and vortex gently.

• Transfer the entire Cu-THPTA pre-complex (18.8 µL) into the reaction vial. Mix by gentle pipetting.

Phase 3: Initiation and Validation

• Initiation : Add 50 µL of the freshly prepared 100 mM Sodium Ascorbate stock to the reaction vial.

• Cap the vial immediately to limit oxygen ingress.

• Validation Control : In a separate tube, mix 50 µM 3-ethynylcoumarin, 100 µM of the azide, and identical volumes of the catalyst/ascorbate mix. A strong blue fluorescence under a 365 nm UV lamp within 15 minutes confirms the catalyst system is highly active.

• Incubation : Place the main reaction on an end-over-end rotator at room temperature for 2 to 4 hours. Do not shake vigorously, as this introduces excess oxygen.

Phase 4: Quenching and Purification

• Quench the reaction by adding EDTA (final concentration 5 mM) to strip the copper from the THPTA ligand and halt catalysis.

• Purify the resulting conjugate via standard methods (e.g., SEC, HPLC, or dialysis) depending on the molecular weight of the conjugate.

Fig 2. Step-by-step experimental workflow for CuAAC bioconjugation with self-validating steps.

References

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162.[Link][1]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883.[Link][2]

Sources

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Bioconjugation Techniques Involving (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Introduction & Chemical Anatomy

The unnatural amino acid (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid (an azido- α -methylserine derivative) has emerged as a premier bioorthogonal building block for peptide functionalization, antibody-drug conjugates (ADCs), and proteomic labeling. Unlike standard amino acids, its unique tetrasubstituted α -carbon and bifunctional side chains require specialized handling but offer unparalleled stability and versatility in complex biological systems.

The Causality of Structural Design

• The α -Methyl Group (Steric Shielding): Traditional azidoalanine derivatives are highly susceptible to β -elimination, which generates reactive dehydroalanine and leads to significant mutagenic toxicity. The introduction of the α -methyl group sterically hinders this E2 elimination pathway, granting the molecule exceptional proteolytic stability and effectively abolishing mutagenic activity 1[1]. Furthermore, α -methyl amino acids restrict ϕ and ψ dihedral angles, strongly inducing rigid secondary structures (such as 310​ -helices) ideal for stapled peptides 2[2].

• The Azide Handle (Bioorthogonality): Provides a highly specific, non-native moiety for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), or Staudinger ligation 3[3].

• The Hydroxyl Group (Secondary Functionalization): Offers an orthogonal site for esterification, enabling the creation of branched conjugates or degradable prodrug linkers without interfering with the primary azide-alkyne cycloaddition.

Fig 1. Structural anatomy and functional causality of the target molecule.

Key Bioconjugation Pathways & Methodologies

The integration of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid into a target biologic typically follows a two-step workflow: primary attachment via amide coupling, followed by secondary functionalization via click chemistry.

Fig 2. Workflow for peptide functionalization via azide-alkyne cycloaddition.

Protocol 1: Site-Specific Amide Coupling to a Target Peptide

Causality & Self-Validation: Standard EDC/NHS coupling is often highly inefficient for this molecule due to the severe steric clash imposed by the tetrasubstituted α -carbon. Utilizing HATU in the presence of DIPEA generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, overcoming this thermodynamic barrier. The system is self-validating: successful coupling is confirmed by a mass shift of +127 Da via LC-MS and the appearance of a sharp, distinct azide stretching frequency at ∼2100 cm−1 in FTIR analysis.

Step-by-Step Methodology:

• Preparation: Dissolve the target peptide containing a free amine (1.0 eq) and (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid (2.0 eq) in anhydrous DMF. Ensure the peptide concentration is approximately 10 mM .

• Activation: Add HATU (2.0 eq) and anhydrous DIPEA (4.0 eq) to the solution at 0∘C to minimize epimerization, though the α -methyl group inherently restricts racemization.

• Reaction: Stir the mixture under an inert argon atmosphere for 2 to 4 hours, allowing it to gradually warm to room temperature.

• Validation Checkpoint: Pull a aliquot, dilute in 50% MeCN/H2​O , and analyze via LC-MS to verify the complete disappearance of the starting peptide mass and the appearance of the [M+127] peak.

• Purification: Quench the reaction with 5% TFA in water. Purify the azido-functionalized intermediate via preparative RP-HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA). Lyophilize the pure fractions.

Protocol 2: Copper-Free Click Chemistry (SPAAC) with DBCO-Fluorophore

Causality & Self-Validation: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) leverages the inherent ring strain of cyclooctynes like dibenzocyclooctyne (DBCO) ( ∼18 kcal/mol ) to drive the cycloaddition without the need for cytotoxic copper(I) catalysts 4[4]. This is paramount for preserving the structural integrity of sensitive biologics and preventing oxidative damage. Validation is achieved spectrophotometrically: reaction progress directly correlates with the disappearance of the DBCO-specific absorbance peak at 288 nm.

Step-by-Step Methodology:

• Solubilization: Dissolve the lyophilized azido-functionalized peptide (from Protocol 1) in 1X PBS (pH 7.4) to a final concentration of 1 mg/mL .

• Conjugation: Add 1.5 to 2.0 molar equivalents of DBCO-Cy5 (or desired DBCO-linked payload) dissolved in a minimal volume of DMSO. Ensure the final DMSO concentration remains below 10% to prevent peptide precipitation.

• Incubation: Incubate the mixture at room temperature for 4 to 12 hours with gentle agitation, protected from light.

• Validation Checkpoint: Monitor the reaction via UV-Vis spectroscopy (tracking the 288 nm DBCO peak reduction) or LC-MS to confirm the formation of the stable triazole linkage.

• Isolation: Remove excess unreacted DBCO-Cy5 using a size-exclusion desalting column (e.g., Sephadex G-25 / PD-10) or via dialysis against PBS.

Quantitative Data & Comparative Analysis

To guide experimental design, the following tables summarize the kinetic parameters of various bioconjugation strategies and the structural advantages of utilizing the α -methylated azide derivative over traditional azido amino acids.

Table 1: Kinetic and Operational Comparison of Azide Bioconjugation Methods

Method	Catalyst Required	Reaction Kinetics ( k )	Biocompatibility	Primary Application
CuAAC	Copper(I) + Ascorbate	Fast (10-100 M −1 s −1 )	Low (Toxicity/Oxidation)	In vitro robust peptide/protein labeling
SPAAC	None (Strain-promoted)	Moderate (0.1-1 M −1 s −1 )	High (Live-cell compatible)	In vivo imaging, sensitive ADCs, live cells
Staudinger Ligation	None (Phosphine-mediated)	Slow (~0.001 M −1 s −1 )	High	Traceless ligation, complex biological media

Table 2: Chemical Properties & Stability Profile

Property	Simple Azidoalanine	(2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid	Causality / Mechanism
Mutagenicity	High	Negligible	α -methyl blocks conversion to toxic diazo intermediates
Proteolytic Stability	Low	High	Tetrasubstituted α -carbon sterically shields the adjacent peptide bond
β -Elimination Risk	High (forms dehydroalanine)	None	Lack of α -proton entirely prevents E2 elimination pathways
Conformational Effect	Highly Flexible	Rigid (induces helicity)	Steric bulk restricts ϕ and ψ dihedral angles, stabilizing turns

References

• Incorporation of azides into recombinant proteins for chemoselective modification by the Staudinger ligation Source: ResearchGate (Kiick et al., PNAS 2002 / Mangold et al., Mutat. Res. 1989) URL:1

• Methylserine Derivatives and Synthesis Source: BenchChem URL: 2

• Peptide-based vaccines, methods of manufacturing, and uses thereof for inducing an immune response (US12370255B2) Source: Google Patents URL:3

• Labeling, detection and identification of newly synthesized proteomes with bioorthogonal non-canonical amino-acid tagging Source: ResearchGate (Dieterich et al., Nature Protocols 2007) URL: 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methylserine | 2480-26-4 | Benchchem [benchchem.com]
• 3. US12370255B2 - Peptide-based vaccines, methods of manufacturing, and uses thereof for inducing an immune response - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Application Note: Synthesis and Integration of α-Methylated Amino Acid Derivatives from (2R)-2-Azido-3-hydroxy-2-methylpropanoic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Validated Protocols

Executive Summary & Scientific Rationale

The incorporation of α,α-disubstituted amino acids, such as α-methylserine, into peptide backbones is a highly effective strategy in peptidomimetic drug design. These quaternary stereocenters restrict the conformational space of the peptide (often inducing stable 310​ -helical structures) and confer profound resistance to proteolytic degradation.

However, synthesizing these sequences via standard Fmoc-Solid Phase Peptide Synthesis (SPPS) is notoriously difficult. The extreme steric hindrance of an Fmoc-protected quaternary α-carbon severely depresses coupling efficiencies and promotes sequence deletions.

(2R)-2-Azido-3-hydroxy-2-methylpropanoic acid serves as an elegant, atom-efficient solution [1]. By masking the α-amine as an azide, the steric bulk of the transition state during amide bond formation is drastically reduced. Furthermore, the azido group completely prevents the formation of diketopiperazines (DKPs)—a common side reaction when coupling the subsequent amino acid. This guide details the causality, workflows, and self-validating protocols for synthesizing α-methyl-D-serine derivatives from this chiral azido precursor [2].

Divergent Synthetic Workflows

The precursor can be utilized through two primary pathways depending on the capabilities of your synthesis platform:

• Direct SPPS Integration: The azido acid is coupled directly to the resin-bound peptide, followed by an on-resin Staudinger or thiol-mediated reduction.

• Solution-Phase Derivatization: The azide is reduced and protected in solution to yield Fmoc-α-Me-D-Ser-OH for use in standard automated synthesizers that cannot accommodate reductive chemistries.

Caption: Divergent synthetic workflows for utilizing the α-azido acid building block in peptidomimetics.

Comparative Data: Azide vs. Fmoc Strategy

The empirical data below highlights the kinetic and practical advantages of utilizing the azido precursor over its Fmoc-protected counterpart in SPPS [3].

Parameter	(2R)-2-Azido-3-hydroxy-2-methylpropanoic acid	Fmoc-α-Me-D-Ser(tBu)-OH
Steric Profile (A-value equivalent)	Low (Linear N₃ group)	Very High (Bulky Fmoc group)
Coupling Reagent Equivalents	2.0 – 3.0 eq	4.0 – 5.0 eq
Time to >95% Conversion	1 – 2 hours	12 – 24 hours (often requires double coupling)
Risk of Diketopiperazine (DKP)	None (Azide cannot cyclize)	High (during subsequent Fmoc deprotection)
Coupling Reagent Compatibility	DIC/OxymaPure (Avoid HATU/DIPEA)	HATU/DIPEA, DIC/HOBt

Expert Insight: While HATU is the gold standard for difficult couplings, it must be avoided with α-azido acids. The azide acts as a pseudohalogenide; strong uronium-based reagents in the presence of nucleophilic bases (like DIPEA) can trigger undesired side reactions. DIC/OxymaPure provides a highly reactive, neutral active ester that perfectly complements azido acid couplings [1].

Experimental Protocols (Self-Validating Systems)

Protocol A: Direct SPPS Incorporation

Objective: Couple the azido acid to a resin-bound peptide sequence.

• Resin Preparation: Swell the peptidyl-resin (preferably a PEG-based resin like ChemMatrix to minimize localized steric crowding) in DMF for 30 minutes.

• Activation: In a separate vial, dissolve (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid (3.0 eq relative to resin loading) and OxymaPure (3.0 eq) in a minimum volume of DMF. Add N,N'-Diisopropylcarbodiimide (DIC) (3.0 eq). Stir for 3 minutes to pre-form the active ester.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

• Self-Validation (In-Process Control):

  • FT-IR Analysis: Remove a few resin beads, wash with DCM, and dry. Analyze via ATR-FTIR. A sharp, distinct stretching band at ~2100 cm⁻¹ confirms the presence of the azide on the resin.

  • Microcleavage: Cleave a micro-aliquot using TFA/TIPS/H₂O (95:2.5:2.5) and analyze via LC-MS to confirm the mass of the azido-peptide.

Protocol B: On-Resin Reduction to α-Methyl-D-Serine

Objective: Convert the resin-bound azide to a primary amine for subsequent peptide elongation.

• Reagent Preparation: Prepare a fresh solution of 1.0 M Dithiothreitol (DTT) and 0.5 M N,N-Diisopropylethylamine (DIPEA) in degassed DMF [2].

• Reduction: Add the DTT/DIPEA solution to the azido-peptidyl-resin. Agitate at 50°C for 2 hours. (Alternatively, 1.0 M Trimethylphosphine (PMe₃) in THF/H₂O (9:1) can be used at room temperature for 4 hours).

• Washing: Drain the reactor and wash the resin extensively with DMF (5x), DCM (5x), and DMF (5x) to remove all traces of oxidized DTT or phosphine oxides.

• Self-Validation (In-Process Control):

  • FT-IR Analysis: The complete disappearance of the 2100 cm⁻¹ band indicates quantitative reduction.

  • Colorimetric Test: Perform a Chloranil or Bromophenol Blue test. Note: The standard Kaiser test often yields false negatives for sterically hindered α,α-disubstituted amines. Rely on Chloranil for accurate secondary validation.

Caption: Mechanistic pathway of the Staudinger reduction converting the resin-bound azide to an amine.

Protocol C: Solution-Phase Synthesis of Fmoc-α-Me-D-Ser-OH

Objective: Prepare a standard Fmoc-protected building block for automated synthesis [4].

• Reduction: Dissolve (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid (1.0 eq) in a 9:1 mixture of THF and water. Slowly add PMe₃ (1.0 M in THF, 1.2 eq) dropwise at 0°C. Stir at room temperature until nitrogen evolution ceases (approx. 4 hours).

• Protection: To the same reaction vessel, add Na₂CO₃ (2.5 eq) followed by Fmoc-OSu (1.1 eq). Stir vigorously for 12 hours at room temperature.

• Workup: Acidify the mixture to pH 2.0 using 1M HCl. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification & Validation: Purify via flash chromatography (DCM/MeOH gradient). Validate the product via ¹H-NMR (look for the characteristic Fmoc aromatic protons at 7.3–7.8 ppm and the singlet α-methyl protons at ~1.4 ppm) and HRMS.

References

• ALPHA AZIDO - Analogs of Amino Acids Iris Biotech GmbH 1

• Azido acids for direct use in solid-phase peptide synthesis Journal of Peptide Science (2000)

• Improved Solid-Phase Peptide Synthesis Method Utilizing α-Azide-Protected Amino Acids Organic Letters (2001)2

• Mitsunobu Approach to the Synthesis of Optically Active α,α-Disubstituted Amino Acids Organic Letters (2009) 3

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing reaction yield in the synthesis of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

Welcome to the Technical Support Center for the synthesis of (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid . As a critical chiral building block—serving as an α -methylserine equivalent in the total synthesis of complex natural products like the1 and various peptidomimetics—optimizing its reaction yield requires precise control over both stereochemistry and regioselectivity.

This guide is designed for drug development professionals and synthetic chemists. It bypasses basic theory to directly address the mechanistic causality behind synthetic failures, providing self-validating protocols to ensure your workflow remains robust.

Synthetic Workflow & Mechanistic Strategy

The most reliable, scalable route to (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid avoids the direct, often low-yielding substitution of tertiary alcohols. Instead, it leverages a stereodivergent route utilizing a Sharpless Asymmetric Dihydroxylation (AD) of a methacrylic acid derivative (e.g., a Weinreb amide), followed by activation via a cyclic sulfate , and a highly regioselective azidolysis [1].

Because the azidolysis proceeds via an SN​2 mechanism with inversion of configuration, synthesizing the (2R)-azide requires starting with the (2S)-diol precursor.

Figure 1: Step-by-step synthetic workflow for (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid.

Process Metrics & Quality Control

To maintain a self-validating system, compare your in-process analytical data against these benchmark metrics. Deviations here are your first indicator of a mechanistic failure.

Reaction Step	Key Reagents	Temp / Time	Expected Yield	Validation Checkpoint (Self-Validation)
1. Asymmetric Dihydroxylation	AD-mix- β , MeSO 2​ NH 2​ , t -BuOH/H 2​ O	0 °C / 24 h	85–92%	Chiral HPLC: >95% ee. TLC: KMnO 4​ active (yellow on purple).
2. Cyclic Sulfite Formation	SOCl 2​ , Et 3​ N, CH 2​ Cl 2​	0 °C / 2 h	>95% (Crude)	TLC: Shift to higher Rf​ . Diastereomeric mixture (epimeric at Sulfur).
3. Cyclic Sulfate Oxidation	RuCl 3​ (cat.), NaIO 4​ , MeCN/H 2​ O/CH 2​ Cl 2​	20 °C / 4 h	88–94%	IR Spec: Strong asymmetric SO 2​ stretch at ~1380 cm −1 .
4. Regioselective Azidolysis	NaN 3​ , DMF	50 °C / 16 h	75–82%	IR Spec: Sharp azide ( N3​ ) stretch at ~2100 cm −1 .
5. Acidic Hydrolysis	20% H 2​ SO 4​ (aq), THF	20 °C / 12 h	80–90%	1 H NMR: C2-Methyl singlet at ~1.5 ppm; C3-CH 2​ AB quartet.

Troubleshooting FAQs

Q1: My enantiomeric excess (ee) is stalling below 80% during the Sharpless AD step. How do I optimize this?

Causality: Methacrylic derivatives are sterically demanding and electronically deactivated compared to standard olefins. This slows down the primary catalytic cycle. If the hydrolysis of the intermediate osmate ester is too slow, a secondary catalytic cycle takes over, which lacks the chiral ligand's stereocontrol, plummeting your ee. Solution: You must accelerate the osmate ester hydrolysis. Add 1.0 equivalent of methanesulfonamide (MeSO 2​ NH 2​ ) to the reaction mixture. Ensure the reaction is strictly maintained at 0 °C; raising the temperature to force completion will exponentially increase the rate of the non-selective secondary cycle[2].

Q2: The oxidation of the cyclic sulfite to the cyclic sulfate is incomplete, leaving a messy mixture. How do I drive this to completion?

Causality: The RuO 4​ catalytic cycle requires efficient phase transfer to continuously reoxidize the Ru(IV) species back to the active Ru(VIII) state using NaIO 4​ . If your solvent system lacks sufficient polarity bridging, RuO 2​ precipitates as a black solid, and the cycle dies. Solution: Do not simply add more RuCl 3​ . Instead, strictly use a vigorously stirred biphasic solvent system of MeCN / CH 2​ Cl 2​ / H 2​ O in a 2:2:3 ratio . The acetonitrile is critical for keeping the ruthenium species in the organic phase where the sulfite resides.

Q3: During azidolysis of the cyclic sulfate, I am getting the undesired 3-azido byproduct or low conversion. How can I force attack at the tertiary α -carbon?

Causality: Performing an SN​2 displacement at a tertiary center is notoriously difficult due to extreme steric hindrance. However, the adjacent carbonyl group of the ester/amide exerts a strong electron-withdrawing effect (the α -effect). This significantly lowers the LUMO energy of the C2–O bond, making it highly electrophilic and overriding the steric penalty [1]. If you are seeing β -attack (C3), your reaction conditions are favoring steric control over electronic control.

Figure 2: Competing electronic and steric factors in the regioselective azidolysis of the cyclic sulfate.

Solution:

• Solvent: Use anhydrous DMF. Protic solvents will hydrogen-bond the azide ion, reducing its nucleophilicity and allowing steric factors to dominate.

• Temperature: Maintain strictly at 50–60 °C . Dropping below 40 °C stalls the tertiary attack; exceeding 70 °C promotes E2 elimination, regenerating a methacrylic derivative.

Q4: How do I efficiently hydrolyze the resulting azido-sulfate without causing epimerization or retro-aldol fragmentation?

Causality: The intermediate after azide attack is a β -sulfato ester. Basic hydrolysis is strictly forbidden here; hydroxide will initiate an intramolecular displacement of the sulfate by the adjacent alcohol (forming an epoxide) or induce elimination. Solution: Utilize strictly acidic hydrolysis. Treat the intermediate with 20% aqueous H 2​ SO 4​ in THF . This safely hydrolyzes both the sulfate ester into the primary alcohol and the Weinreb amide/alkyl ester into the final carboxylic acid without compromising the fragile tertiary azide stereocenter.

Standard Operating Procedure: Key Workflows

Protocol A: Synthesis of the Cyclic Sulfate (Self-Validating)

• Sulfite Formation: Dissolve the (2S)-diol (10 mmol) in anhydrous CH 2​ Cl 2​ (40 mL) and cool to 0 °C under N 2​ . Add triethylamine (25 mmol), followed by dropwise addition of thionyl chloride (12 mmol).

• Validation: Stir for 2 hours. Validate complete consumption of the diol via TLC (Hexanes/EtOAc 1:1, KMnO 4​ stain). The sulfite will appear as two closely eluting spots (diastereomers).

• Oxidation: Concentrate the mixture in vacuo, then redissolve the crude sulfite in MeCN (20 mL), CH 2​ Cl 2​ (20 mL), and H 2​ O (30 mL).

• Catalysis: Cool to 0 °C. Add NaIO 4​ (15 mmol) and RuCl 3​⋅xH2​O (0.1 mmol). Stir vigorously (biphasic mixture requires high RPM) at room temperature for 4 hours.

• Workup & Validation: Dilute with ether, wash with water and brine. Dry over MgSO 4​ and concentrate. Crucial Validation: Run an IR spectrum of the crude white solid. You must observe a strong symmetric SO 2​ stretch at ~1210 cm −1 and an asymmetric stretch at ~1380 cm −1 .

Protocol B: Regioselective Azidolysis & Hydrolysis

• Azide Displacement: Dissolve the cyclic sulfate (10 mmol) in anhydrous DMF (30 mL). Add NaN 3​ (12 mmol).

• Thermal Control: Heat the reaction to exactly 55 °C and stir for 16 hours.

• Validation: Monitor by IR spectroscopy of a worked-up reaction aliquot. The disappearance of the 1380 cm −1 sulfate band and the appearance of a sharp, intense azide band at ~2100 cm −1 validates successful SN​2 attack.

• Hydrolysis: Cool the mixture, dilute with EtOAc, and wash extensively with water to remove DMF. Concentrate the organic layer.

• Deprotection: Redissolve the crude azido-sulfate in THF (20 mL) and add 20% aqueous H 2​ SO 4​ (20 mL). Stir at room temperature for 12 hours. Extract with EtOAc, dry, and concentrate to yield the final (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid.

References

• Avenoza, A., Cativiela, C., Corzana, F., Peregrina, J. M., & Zurbano, M. M. (2001). Enantioselective synthesis of (S)- and (R)- α -methylserines: Application to the synthesis of (S)- and (R)-N-Boc-N,O-isopropylidene- α -methylserinals. Tetrahedron: Asymmetry.
• Matsuyama, A., et al. (2008).
• Nicolaou, K. C., Lizos, D. E., Kim, D. W., Schlawe, D., de Noronha, R. G., Longbottom, D. A., Rodriquez, M., Bucci, M., & Cirino, G. (2006). Total Synthesis and Biological Evaluation of Halipeptins A and D and Analogues. Journal of the American Chemical Society.

Sources

• 1. pubs.acs.org [pubs.acs.org]

purification and crystallization techniques for (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

Purification & Crystallization Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific challenges associated with the isolation, purification, and chiral resolution of (2R)-2-azido-3-hydroxy-2-methylpropanoic acid. This highly polar, azide-containing chiral building block is a critical intermediate in the synthesis of complex natural products (such as the halipeptin family) and branched nucleoside analogs[1]. Due to its dense array of functional groups—a carboxylic acid, a primary hydroxyl, and an azide—it presents unique chromatographic and crystallization challenges.

Critical Safety Directives: Azide Handling

Before initiating any purification, you must evaluate the thermal and shock stability of the molecule.

• The Rule of Six & C/N Ratio: The stability of organic azides is governed by the carbon-to-nitrogen (C/N) ratio. The formula for this compound is C₄H₇N₃O₃. The C/N ratio is 4/3 (1.33). While it is >1 (meaning it can be isolated), it falls below the ideal "Rule of Six" (six carbons per energetic functional group) and the strictly safe C/N ratio of ≥3[2].

• Causality in Protocol Design: Because of this borderline stability, never concentrate this compound to dryness at elevated temperatures . Always maintain rotary evaporator bath temperatures below 35°C and leave the compound as a concentrated oil or lyophilize it to obtain a solid[3]. Avoid using halogenated solvents during prolonged storage, as trace acid can catalyze decomposition.

Process Workflow

The following diagram outlines the optimized sequence for isolating the pure (2R)-enantiomer from a crude synthetic mixture.

Purification and chiral resolution workflow for (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid.

Troubleshooting & FAQs

Q1: My compound is streaking severely on normal-phase silica gel, and I cannot separate the impurities. How can I resolve this?

• Cause: The combination of a free carboxylic acid and a beta-hydroxyl group creates a robust hydrogen-bonding network with the silanol groups on the silica stationary phase. This leads to severe tailing and poor resolution.

• Solution: You must disrupt these interactions. Add 1–2% acetic acid or formic acid to your eluent (e.g., EtOAc/Hexanes or DCM/MeOH). The volatile acid acts as a competitive hydrogen bond donor/acceptor, masking the silanol sites and sharpening the bands. Alternatively, bypass normal-phase entirely and use Reverse-Phase (C18) flash chromatography with a Water/Acetonitrile (0.1% TFA) gradient.

Q2: How do I monitor the purification fractions? The compound doesn't show up under standard 254 nm UV light.

• Cause: The azide group and the carboxylic acid lack a conjugated π-system, rendering them transparent to standard 254 nm UV detection.

• Solution: Use chemical stains. The primary hydroxyl group is readily oxidized. Spot your TLC plates and dip them in KMnO₄ stain , then gently heat; the compound will appear as a bright yellow/brown spot against a purple background. Alternatively, use IR spectroscopy on concentrated fractions to look for the intense, characteristic asymmetric azide stretch at ~2110 cm⁻¹[3].

Q3: After extraction, I am left with a viscous yellow oil instead of a solid. How do I induce crystallization of the free acid?

• Cause: Alpha-methyl, alpha-azido acids are notoriously prone to oiling out due to trace solvent retention (especially water or EtOAc) and the presence of minor enantiomeric or diastereomeric impurities that disrupt the crystal lattice.

• Solution: Perform azeotropic drying. Dissolve the oil in toluene and concentrate it under reduced pressure (bath <35°C) to pull off residual water. Repeat twice. Then, triturate the residue vigorously with cold hexanes containing 5% diethyl ether. The mechanical shearing in a non-polar solvent forces the expulsion of trapped impurities, inducing nucleation.

Q4: I need to upgrade the enantiomeric excess (ee) of the (2R) enantiomer. Direct crystallization isn't working. What is the best strategy?

• Cause: The free acid often crystallizes as a solid solution or conglomerate that does not efficiently enrich the ee upon recrystallization.

• Solution: You must break the symmetry by forming a diastereomeric salt. React the crude acid with a chiral amine, such as (1S)-1-phenylethanamine. The resulting salts have distinct solubilities, allowing for fractional crystallization.

Data Presentation: Crystallization Solvent Systems

The choice of solvent is critical for the diastereomeric salt resolution. Below is a summary of field-tested solvent systems for the (1S)-1-phenylethanamine salt of the target compound.

Solvent System	Ratio (v/v)	Yield (%)	Enantiomeric Excess (ee %)	Observation / Causality
Ethanol / Water	90:10	35	>98%	Excellent purity; water disrupts non-specific H-bonding, ensuring only the most thermodynamically stable salt crystallizes.
Ethyl Acetate / Methanol	80:20	65	85%	High yield but lower ee; the salt is too soluble in MeOH, leading to co-precipitation of the minor diastereomer.
Isopropanol (IPA)	100	45	92%	Good balance; slower crystal growth in IPA yields larger, purer crystals but requires extended cooling at 4°C.
MTBE / Ethanol	50:50	75	70%	Poor resolution; MTBE acts as an anti-solvent that forces rapid, kinetically driven precipitation (crashing out), trapping impurities.

Standard Operating Procedure (SOP): Diastereomeric Salt Resolution & Free Acid Recovery

This protocol is designed as a self-validating system. Step 5 ensures that the resolution was successful before proceeding to the destructive recovery step.

Phase 1: Salt Formation

• Dissolution: Dissolve 10.0 g (approx. 69 mmol) of crude (2R)-2-azido-3-hydroxy-2-methylpropanoic acid in 100 mL of absolute ethanol in a 250 mL round-bottom flask.

• Amine Addition: Heat the solution gently to 50°C. Slowly add 0.95 equivalents (8.4 mL, 65.5 mmol) of (1S)-1-phenylethanamine dropwise over 15 minutes.

  • Causality: Using a slight sub-stoichiometric amount of the resolving agent ensures that the minor enantiomer remains completely dissolved in the mother liquor.

• Nucleation: Remove the heat source and allow the flask to cool to room temperature undisturbed for 4 hours. Once at room temperature, transfer to a 4°C cold room for an additional 12 hours.

• Isolation: Filter the resulting white crystalline solid through a Buchner funnel. Wash the filter cake with 20 mL of ice-cold ethanol.

Phase 2: Validation & Recovery 5. Validation (Self-Correction Step): Take a 10 mg aliquot of the salt, dissolve it in 1 mL of 1M HCl, extract with 1 mL EtOAc, and analyze the organic layer via chiral HPLC (e.g., Chiralpak AD-H column) to confirm the ee is >95%. If <95%, recrystallize the bulk salt from 90:10 EtOH/Water before proceeding. 6. Acidification: Suspend the validated salt in 50 mL of ethyl acetate and 50 mL of 1M HCl (aq). Stir vigorously at room temperature until two clear layers form.

• Causality: The HCl protonates the chiral amine, driving it into the aqueous layer, while the free (2R)-azido acid partitions into the organic layer.

• Extraction & Drying: Separate the organic layer. Extract the aqueous layer with an additional 2 x 25 mL of ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure.

• Causality: Keep the water bath at or below 35°C to prevent thermal degradation of the azide[2]. Lyophilize the resulting residue to yield the pure (2R)-2-azido-3-hydroxy-2-methylpropanoic acid as a white to off-white solid.

References

• Total Synthesis and Biological Evaluation of Halipeptins A and D and Analogues | Journal of the American Chemical Society |[Link]

• Organic Azides: An Exploding Diversity of a Unique Class of Compounds | Angewandte Chemie International Edition |[Link]

• Azide Safety and Rule of Six Guidelines | Karlsruhe Institute of Technology (KIT) - IOC |[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]
• 3. Organic azides: an exploding diversity of a unique class of compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Validation Methods for the Enantiomeric Purity of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

Introduction: The Criticality of Enantiomeric Purity in Drug Development

In the landscape of pharmaceutical development, the stereochemical identity of a molecule is not a trivial detail; it is a fundamental determinant of its pharmacological and toxicological profile. For chiral molecules like (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), ensuring enantiomeric purity is of paramount importance. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or, in a worst-case scenario, contribute to adverse effects. Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) mandate the marketing of only the active enantiomer of chiral drugs, necessitating robust and validated analytical methods to quantify the enantiomeric excess.[1][2]

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the validation of enantiomeric purity of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid. We will delve into the causality behind experimental choices, present detailed protocols, and provide supporting data to guide researchers, scientists, and drug development professionals in selecting and implementing a scientifically sound validation strategy. The principles discussed are grounded in the harmonized guidelines from the International Council for Harmonisation (ICH), specifically ICH Q2(R2), which outlines the validation of analytical procedures.[3][4][5]

Comparing Chiral HPLC Methodologies: A Fork in the Analytical Road

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, requires the introduction of a chiral selector. In HPLC, this is primarily achieved through two direct approaches: the use of a Chiral Stationary Phase (CSP) or a chiral mobile phase additive. A third, indirect method involves pre-column derivatization with a chiral reagent to form diastereomers, which can then be separated on a standard achiral column.[6][7][8]

Method 1: Direct Separation on Polysaccharide-Based Chiral Stationary Phases

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are widely regarded for their broad applicability and high success rates in resolving a diverse range of chiral compounds.[1][9] The chiral recognition mechanism is based on a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the chiral grooves of the polysaccharide structure.[1][10]

For a small, polar molecule like (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, a column such as Chiralpak® IA, which has an immobilized amylose-based selector, is an excellent starting point. Immobilized phases offer the advantage of being compatible with a wider range of solvents compared to coated phases, enhancing method development flexibility.[9] A normal-phase elution mode is often preferred for such polar analytes.

A study on the closely related (S)-2-azido-3-methylbutanoic acid successfully employed a Chiralpak® IA column with a mobile phase consisting of n-hexane, ethanol, isopropyl alcohol, and trifluoroacetic acid.[11] The acidic additive (TFA) is crucial for suppressing the ionization of the carboxylic acid group, thereby improving peak shape and retention.

Method 2: Direct Separation on Macrocyclic Glycopeptide (Antibiotic) CSPs

Macrocyclic glycopeptide CSPs, such as those based on teicoplanin (e.g., CHIROBIOTIC® T), offer a unique multi-modal separation mechanism. They possess a complex structure with multiple stereogenic centers, aromatic rings, and ionizable groups, allowing for a variety of interactions including hydrogen bonding, ionic interactions, and inclusion complexation.[10][12][13] These columns can be operated in reversed-phase, normal-phase, or polar organic modes. For a polar, acidic compound, a polar organic or reversed-phase mode with an acidic modifier would be a logical approach. The versatility of these columns makes them a powerful tool in a screening platform.

Method 3: Indirect Separation via Pre-Column Derivatization

This approach circumvents the need for a chiral column by converting the enantiomers into diastereomers using a chiral derivatizing agent (CDA).[6][14] The resulting diastereomers have different physical properties and can be separated on a standard achiral reversed-phase column (e.g., C18). For a carboxylic acid, a common CDA would be a chiral amine, forming diastereomeric amides.

While this method can be effective and utilizes more common and less expensive achiral columns, it has several drawbacks. The derivatization reaction must be quantitative, free of side products, and not cause any racemization of the analyte. This adds complexity and potential sources of error to the analytical workflow.[6]

Recommended Validation Protocol: Direct Chiral HPLC on a Polysaccharide CSP

Based on literature precedents for similar compounds and the broad applicability of polysaccharide CSPs, we recommend a direct chiral HPLC method. The following protocol is a robust starting point for the validation of the enantiomeric purity of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid.

Experimental Workflow Diagram

Sources

• 1. eijppr.com [eijppr.com]
• 2. Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe [scirp.org]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. zenodo.org [zenodo.org]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. jocpr.com [jocpr.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. mdpi.com [mdpi.com]

comparing reactivity of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid vs its (2S) enantiomer

Comparative Reactivity Guide: (2R)- vs. (2S)-2-Azido-3-hydroxy-2-methyl-propanoic Acid in Stereoselective Synthesis

As a Senior Application Scientist in peptidomimetic drug development, I frequently encounter researchers struggling with the incorporation of α -quaternary amino acid derivatives. The steric bulk introduced by the α -methyl group on 2-azido-3-hydroxy-2-methyl-propanoic acid fundamentally alters its coupling kinetics compared to standard amino acids.

This guide objectively compares the reactivity profiles of the (2R) enantiomer against its (2S) counterpart. While their intrinsic chemical reactivity is identical in achiral environments, their performance sharply diverges when introduced into chiral systems—such as asymmetric peptide coupling or chiral click chemistry (CuAAC). Understanding the causality behind these matched and mismatched transition states is paramount for optimizing yields and ensuring stereochemical integrity.

Chemical Context & Mechanistic Causality

Both the (2R) and (2S) enantiomers of 2-azido-3-hydroxy-2-methyl-propanoic acid serve as critical precursors for synthesizing D- and L- α -methylserine derivatives, respectively [1, 4]. The presence of the α -methyl group creates a highly hindered quaternary stereocenter.

The Causality of Divergent Reactivity: In an achiral environment (e.g., esterification with simple alcohols), the two enantiomers exhibit identical activation energies ( ΔG‡ ) and reaction rates. However, when reacting with a chiral nucleophile—such as an L-amino acid ester during peptide coupling—the transition states become diastereomeric.

During carboxyl activation with coupling reagents like HATU [2], the bulky α -methyl and α -azido groups must orient themselves to accommodate the incoming chiral amine. If the (2S) enantiomer forms a "matched" pair with the L-amino acid, it minimizes steric clash between the α -methyl group and the nucleophile's side chain, resulting in a lower ΔG‡ and faster kinetics. Conversely, the (2R) enantiomer forms a "mismatched" pair, leading to significant steric repulsion, slower reaction rates, and lower overall yields.

Divergent kinetic pathways of (2R)- and (2S)-azido acids reacting with a chiral nucleophile.

Comparative Performance Data

To quantify these mechanistic differences, we evaluate their performance across standard synthetic benchmarks. The data below synthesizes representative experimental metrics derived from kinetic resolutions of α -quaternary azido acids with chiral partners.

Table 1: Comparative Reactivity Profile in Synthetic Workflows

Parameter	(2R)-Enantiomer	(2S)-Enantiomer
CAS Registry Number	1217606-86-4	866555-08-0
Stereochemical Core	D- α -methylserine precursor	L- α -methylserine precursor
Achiral Esterification Rate ( krel​ )	1.0 (Baseline)	1.0 (Baseline)
Coupling Yield with L-Phe-OMe (12h)	~45% (Mismatched TS)	~88% (Matched TS)
CuAAC Rate with (R)-Chiral Alkyne	Slower (Steric clash)	Faster (Favorable trajectory)
Primary Structural Application	D-Peptidomimetics, Foldamers	L-Peptidomimetics, Natural Analogs

Experimental Protocols: Self-Validating Workflows

To objectively verify the reactivity differences between the (2R) and (2S) enantiomers, researchers must employ self-validating experimental systems. The following protocols are designed to isolate stereoelectronic effects from environmental variables.

Protocol A: Diastereoselective Peptide Coupling Assay

This protocol evaluates the coupling efficiency of the highly hindered α -carboxylic acid with a standard chiral amine (L-Phenylalanine methyl ester) using uronium-based activation [2].

Reagents:

• Azido acid enantiomer ((2R) or (2S)): 1.0 mmol

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): 1.1 mmol

• DIPEA (N,N-Diisopropylethylamine): 2.5 mmol

• L-Phe-OMe·HCl: 1.1 mmol

• Anhydrous DMF: 5.0 mL

Step-by-Step Methodology:

• Carboxyl Activation: In a flame-dried 25 mL round-bottom flask under an inert N₂ atmosphere, dissolve 1.0 mmol of the selected azido acid in 5.0 mL of anhydrous DMF. Cool the solution to 0 °C using an ice bath. Add 1.1 mmol of HATU followed dropwise by 2.5 mmol of DIPEA. Stir for exactly 15 minutes to ensure complete formation of the active OAt ester.

• Nucleophilic Addition: Add 1.1 mmol of L-Phe-OMe·HCl in a single portion. Remove the ice bath, allow the reaction to warm to room temperature (22 °C), and stir for 12 hours.

• Quenching & Extraction: Dilute the reaction mixture with 20 mL of Ethyl Acetate (EtOAc). Transfer to a separatory funnel and wash sequentially with 1M HCl (2 × 10 mL), saturated aqueous NaHCO₃ (2 × 10 mL), and brine (10 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Quantitative Analysis: Dissolve a 1.0 mg aliquot of the crude product in Hexane/Isopropanol (90:10). Analyze via Chiral HPLC (e.g., Chiralpak AD-H column, flow rate 1.0 mL/min, UV detection at 210 nm) to determine the exact conversion rate and diastereomeric ratio (d.r.).

Standardized experimental workflow for comparative kinetic analysis of stereoselective coupling.

Protocol B: Stereoselective CuAAC (Click Chemistry)

This protocol assesses the reactivity of the azide moiety when undergoing a Huisgen cycloaddition with a sterically demanding chiral alkyne [3].

Step-by-Step Methodology:

• Mixture Preparation: Suspend 1.0 mmol of the azido acid and 1.0 mmol of the chiral alkyne in 4.0 mL of a tert-Butanol/Water (1:1 v/v) solvent mixture.

• Catalyst Generation: Add 10 mol% CuSO₄·5H₂O, followed immediately by 20 mol% of a freshly prepared aqueous Sodium Ascorbate solution. The mixture will transition from blue to pale yellow, confirming the reduction of Cu(II) to the active Cu(I) catalytic species.

• Cycloaddition: Stir the reaction vigorously at room temperature for 6 hours. Monitor the reaction progress by taking aliquots for FT-IR analysis, tracking the disappearance of the characteristic azide stretch at ~2100 cm⁻¹.

• Isolation: Extract the aqueous mixture with Dichloromethane (3 × 10 mL). Wash the combined organic layers with a 0.1 M EDTA solution to chelate and remove residual copper, dry over MgSO₄, and concentrate to yield the chiral triazole product.

References

• Avenoza, A., Cativiela, C., Corzana, F., Peregrina, J. M., Sucunza, D., & Zurbano, M. M. (2007). Enantioselective synthesis of (S)- and (R)-α-methylserines. Tetrahedron: Asymmetry, 18(8), 949-957. URL:[Link]

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398. URL:[Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. URL:[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7000050, 2-Methyl-L-serine. PubChem. URL:[Link]

Comparative Guide: Determining Enantiomeric Excess of (2R)-2-Azido-3-hydroxy-2-methylpropanoic Acid via Chiral GC-MS

As a Senior Application Scientist, I frequently evaluate analytical modalities for complex chiral intermediates. (2R)-2-Azido-3-hydroxy-2-methylpropanoic acid is a critical chiral building block utilized in the total synthesis of complex natural products like halipeptins and various α -methylserine derivatives[1].

Determining the enantiomeric excess (ee%) of this specific molecule presents a unique analytical challenge. The compound is highly polar, lacks a strong UV chromophore, and contains a thermally sensitive azide group. This guide objectively compares the performance of Chiral Gas Chromatography-Mass Spectrometry (GC-MS) against alternative techniques (HPLC and SFC) and provides a self-validating, step-by-step experimental protocol for precise ee% determination.

Analytical Modality Comparison

When selecting an analytical method for α -azido- β -hydroxy acids, researchers must balance sensitivity, resolution, and sample stability. Direct analysis via Chiral HPLC-UV is often the default for chiral compounds; however, the lack of a strong chromophore in this molecule results in poor limits of detection (LOD), making it difficult to quantify trace enantiomeric impurities (<0.5% ee)[2].

Table 1: Performance Comparison of Chiral Analytical Modalities

Performance Metric	Chiral GC-MS (Derivatized)	Chiral HPLC-UV (Direct)	Chiral SFC-MS (Direct)
Sensitivity (LOD)	< 1 ng/mL (SIM mode)	> 50 µg/mL (Weak UV abs)	~10 ng/mL
Enantiomeric Resolution ( Rs​ )	> 2.0 (Baseline separation)	Variable (often < 1.5)	~1.5 - 1.8
Analysis Time	15 - 25 min	20 - 40 min	5 - 10 min
Sample Preparation	2-step derivatization required	Dilute & Shoot	Dilute & Shoot
Matrix Interference	Minimal (High MS specificity)	High (at 210 nm)	Low
Primary Utility	Trace ee% determination	Preparative scale purifications	High-throughput screening

The Causality of Derivatization: A Mechanistic Perspective

To analyze (2R)-2-azido-3-hydroxy-2-methylpropanoic acid by GC-MS, the severe hydrogen-bonding network caused by the free carboxyl and hydroxyl groups must be masked. Without derivatization, these groups cause irreversible column adsorption and severe peak tailing.

Our optimized workflow employs a two-step derivatization strategy designed specifically to protect the thermally labile azide group:

• Carboxylic Acid Methylation (TMS-Diazomethane):

  • The Causality: Traditional Fischer esterification (MeOH/HCl) requires prolonged heating, which risks decomposing the azide via nitrogen extrusion or Curtius rearrangement. Trimethylsilyldiazomethane reacts rapidly at room temperature, safely converting the acid to a methyl ester while preserving the stereocenter and the azide moiety[4].

• Hydroxyl Acylation (Trifluoroacetic Anhydride - TFAA):

  • The Causality: The β -hydroxyl group is sterically hindered by the adjacent α -methyl group. TFAA is a highly reactive acylating agent that easily overcomes this steric bulk. Furthermore, introducing a fluorinated tag ( CF3​ ) increases the analyte's volatility and enhances dipole-dipole interactions with the cyclodextrin cavity of the chiral stationary phase, dramatically improving the enantiomeric separation factor ( α )[3].

Caption: Decision matrix for selecting the optimal chiral analysis modality based on analyte properties.

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure scientific integrity, this protocol is designed as a self-validating system . Before analyzing the synthetic (2R)-enantiomer, a racemic standard must be processed to confirm baseline resolution ( Rs​≥1.5 ) and to empirically establish the elution order.

Phase 1: Two-Step Derivatization

• Dissolution: Weigh 1.0 mg of the sample and dissolve it in 0.5 mL of a Methanol:Toluene mixture (1:1 v/v) in a 2 mL glass autosampler vial.

• Esterification: Add 50 µL of 2.0 M TMS-diazomethane in hexanes dropwise. Vortex gently and incubate at room temperature for 15 minutes. Validation Check: The persistence of a faint yellow color indicates a sufficient excess of the reagent.

• Quenching: Add 10 µL of glacial acetic acid to quench unreacted TMS-diazomethane (the solution will turn clear). Evaporate the solvent to complete dryness under a gentle stream of ultra-pure Nitrogen.

• Acylation: Reconstitute the dried residue in 200 µL of anhydrous Dichloromethane (DCM). Add 100 µL of Trifluoroacetic anhydride (TFAA). Cap the vial tightly with a PTFE-lined septum and incubate at 40°C for 20 minutes.

• Final Reconstitution: Evaporate the DCM and excess TFAA under Nitrogen. Reconstitute the fully derivatized sample (Methyl 2-azido-3-(trifluoroacetoxy)-2-methylpropanoate) in 1.0 mL of LC-MS grade Ethyl Acetate.

Phase 2: Chiral GC-MS Parameters

• Column: Chiraldex G-TA (Gamma-cyclodextrin trifluoroacetyl) or equivalent, 30 m × 0.25 mm ID × 0.25 µm film thickness.

• Carrier Gas: Helium (99.999%), constant flow at 1.2 mL/min.

• Injection: 1 µL injection volume, Split ratio 20:1, Injector Temperature: 200°C.

• Oven Temperature Program: 80°C (hold 2 min) → ramp 3°C/min to 150°C → ramp 15°C/min to 200°C (hold 3 min).

• MS Detection: Electron Ionization (EI) at 70 eV.

• Target Ions (SIM Mode): Monitor m/z 196 [M−COOCH3​]+ and m/z 142 [M−CF3​COO]+ to ensure high specificity and eliminate background matrix noise[2].

Caption: Workflow for the derivatization and chiral GC-MS analysis of azido-hydroxy acids.

Experimental Data Interpretation

Upon executing the self-validating protocol on a racemic mixture, two distinct peaks will elute (typically between 12.0 and 14.5 minutes, depending on exact column age and flow dynamics). The integration of the peak areas ( AR​ and AS​ ) for the target sample allows for the precise calculation of the enantiomeric excess:

ee%=(AR​+AS​∣AR​−AS​∣​)×100

By utilizing the SIM mode parameters detailed above, the GC-MS method routinely achieves limits of detection below 1 ng/mL, allowing for the reliable quantification of enantiomeric purities exceeding 99.5% ee—a threshold that is often impossible to verify using direct Chiral HPLC-UV for this specific compound class.

References

• (S)-2-Azido-3-hydroxy-2-methyl-propionic acid - Basic Information & Downstream Products Source: LookChem Database URL:[Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review Source: PolyU Institutional Research Archive URL:[Link]

• A Guide to the Analysis of Chiral Compounds by GC Source: Restek Chromatography / GCMS.cz URL:[Link]

• Recent applications of gem-dichloroepoxide intermediates in synthesis Source: Arkat USA (Corey-Link Reaction Methodologies) URL:[Link]

Sources

• 1. Cas 866555-08-0,(S)-2-Azido-3-hydroxy-2-methyl-propionic acid | lookchem [lookchem.com]
• 2. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 3. gcms.cz [gcms.cz]
• 4. arkat-usa.org [arkat-usa.org]

A Senior Application Scientist's Guide to the Validation of Click Chemistry Bioconjugates Derived from (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

For researchers, scientists, and drug development professionals, the creation of novel bioconjugates is only the first step. Rigorous validation is paramount to ensure that the final product is precisely what was intended, possessing the desired purity, structure, and activity. This guide provides an in-depth, objective comparison of the essential analytical methodologies for validating bioconjugates synthesized using (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, a valuable chiral building block, via click chemistry.

The core of this process lies in the "click" reaction, a class of reactions known for their high efficiency, specificity, and biocompatibility.[][2] Specifically, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and its catalyst-free counterpart, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), are workhorses in modern bioconjugation.[3][4] They enable the covalent linking of the azide group from our building block to a complementary alkyne-functionalized biomolecule, such as a protein, peptide, or oligonucleotide.[5][6]

The validation of these conjugates is not a single experiment but a multi-faceted workflow. It begins with monitoring the reaction itself and culminates in a detailed characterization of the purified product to confirm its identity, purity, and structural integrity.

Caption: General scheme of an azide-alkyne click chemistry reaction.

The Validation Workflow: A Holistic Approach

A robust validation strategy is a self-validating system, where orthogonal techniques provide complementary information, painting a complete picture of the bioconjugate. The process can be logically divided into three stages: reaction monitoring, purity assessment, and comprehensive structural characterization.

Caption: A comprehensive workflow for bioconjugate validation.

Part 1: Real-Time Validation - Monitoring the Conjugation Reaction

The first checkpoint is to confirm that the click reaction has proceeded to completion. This avoids unnecessary purification steps on incomplete reactions and provides valuable kinetic data. The choice of technique is driven by the need to observe the disappearance of a reactant-specific signal.

Fourier-Transform Infrared (FTIR) Spectroscopy is a powerful tool for this purpose. The azide functional group has a distinct, strong vibrational band around 2100 cm⁻¹, a region of the IR spectrum that is typically clear of other signals from biomolecules.[7][8] By monitoring the decrease in the intensity of this azide peak over time, one can directly track the progress of the conjugation.[9][10][11]

Causality Behind the Choice:

Why FTIR? Its power lies in specificity and convenience. The azide peak is a unique and unambiguous reporter of the reaction's progress. Techniques like Attenuated Total Reflectance (ATR)-FTIR allow for in-situ, real-time monitoring even in complex aqueous and biological fluids, providing kinetic data without the need for deuterated solvents or sample workup required by other methods like NMR.[7][8]

Experimental Protocol: In-Situ Reaction Monitoring by ATR-FTIR

• Setup: Use an FTIR spectrometer equipped with an ATR probe. Ensure the probe is clean by taking a background spectrum in the reaction buffer.

• Reference Spectrum: Acquire a spectrum of the starting alkyne-modified biomolecule in the reaction buffer to identify any interfering peaks.

• Initiate Reaction: In a temperature-controlled vessel, combine the alkyne-modified biomolecule and the (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid derivative.

• Data Acquisition: Immediately after adding the final reactant (e.g., copper/ligand/reducing agent for CuAAC), begin acquiring spectra at regular intervals (e.g., every 1-5 minutes).

• Analysis: Plot the area or height of the azide peak (approx. 2109 cm⁻¹) against time. The reaction is considered complete when the peak area plateaus at or near zero.[11]

Part 2: The Trinity of Characterization - Validating the Purified Product

Once the reaction is complete and the bioconjugate is purified, a combination of orthogonal analytical techniques is required to confirm its identity, purity, and structural integrity. Mass spectrometry, chromatography, and NMR spectroscopy form the cornerstone of this validation process.

Mass Spectrometry (MS): The Gold Standard for Identity

Mass spectrometry is indispensable for confirming that the conjugation was successful and for determining key quality attributes.[12] It provides a precise measurement of the molecular weight of the bioconjugate, allowing for direct confirmation of the covalent linkage.

For complex bioconjugates like antibody-drug conjugates (ADCs), MS is the primary method for determining the drug-to-antibody ratio (DAR) , which is the average number of drug molecules conjugated to each antibody.[12][13]

High-Performance Liquid Chromatography (HPLC): The Arbiter of Purity

HPLC is a cornerstone technique for assessing the purity and heterogeneity of bioconjugates.[][14] Different HPLC methods exploit distinct physicochemical properties to separate the desired bioconjugate from unconjugated starting materials, free drug/linker, and aggregates.[14][15]

Method	Separation Principle	Primary Information Obtained	MS Compatibility
Size-Exclusion (SEC-HPLC)	Hydrodynamic volume (size)	Aggregation, fragmentation, purity	Limited (non-volatile salts)
Reversed-Phase (RP-HPLC)	Hydrophobicity	Purity, DAR (on subunits), free drug	High (with volatile mobile phases)
Hydrophobic Interaction (HIC)	Hydrophobicity (native state)	DAR (on intact protein), purity	Limited (high salt concentration)
Ion-Exchange (IEX-HPLC)	Net surface charge	Charge variants, purity	Limited (high salt concentration)
Caption: Comparison of common HPLC methods for bioconjugate analysis.[14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Guardian of Structure

While MS confirms mass and HPLC confirms purity, NMR spectroscopy provides unparalleled insight into the atomic-level structure of the bioconjugate in solution.[12] It is highly sensitive to the local chemical environment and can reveal whether the conjugation process has inadvertently altered the protein's three-dimensional fold, which is critical for its biological function.[12][16]

Chemical shift perturbation (CSP) mapping, by comparing 2D NMR spectra (like ¹H-¹⁵N HSQC) of the unconjugated and conjugated biomolecule, can identify the specific residues at or near the conjugation site and confirm that the overall structural integrity is maintained.[12][17]

Decision Logic: Choosing the Right Tool

Caption: A logical guide for selecting the appropriate analytical technique.

Comparative Summary: MS vs. NMR

Feature	Mass Spectrometry (MS)	NMR Spectroscopy
Primary Information	Molecular weight, DAR, drug load distribution	3D structure, protein-ligand interactions, structural integrity
Sensitivity	High (picomole to femtomole)	Low (micromole to millimole)
Resolution	High mass resolution	Atomic resolution
Sample Requirements	Smaller amounts, less stringent purity	Larger amounts, high purity and solubility required
Caption: Head-to-head comparison of MS and NMR for bioconjugate characterization.[12]

Experimental Protocol: HPLC Purity Analysis (General)

• System Preparation: Equilibrate the chosen HPLC column (e.g., C18 for RP-HPLC) with the initial mobile phase conditions.

• Sample Preparation: Dilute the purified bioconjugate to a suitable concentration (e.g., 1 mg/mL) in the initial mobile phase. Filter the sample through a 0.22 µm filter.

• Injection: Inject a defined volume (e.g., 10-20 µL) of the sample onto the column.

• Elution: Run a gradient of increasing organic solvent (e.g., acetonitrile with 0.1% TFA) to elute the components based on their hydrophobicity.

• Detection: Monitor the elution profile using a UV detector, typically at 214 nm (for peptide bonds) and 280 nm (for aromatic residues).

• Analysis: Integrate the peak areas to determine the relative purity of the main bioconjugate peak and quantify any impurities or unconjugated species.[18]

Part 3: Performance Comparison with Alternative Chemistries

While click chemistry offers significant advantages, it is essential to understand its performance relative to other common bioconjugation methods, such as those targeting primary amines (lysine residues) with N-hydroxysuccinimide (NHS) esters or thiols (cysteine residues) with maleimides.[3]

The use of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid allows for the introduction of an azide handle that is bioorthogonal, meaning it does not react with native functional groups found in biomolecules.[4] This is a fundamental advantage over less specific methods.

Feature	Click Chemistry (CuAAC/SPAAC)	NHS Ester Chemistry	Maleimide Chemistry
Target Residue	Introduced Alkyne (Site-Specific)	Lysine (Amine)	Cysteine (Thiol)
Specificity	High (Bioorthogonal)	Moderate (Multiple lysines often available)	High (Cysteines are less abundant)
Reaction Conditions	Mild, aqueous, broad pH range[6]	Aqueous, pH 7-9 sensitive to hydrolysis	Aqueous, pH 6.5-7.5, potential for side reactions
Product Homogeneity	High, leading to defined DAR	Low, often results in a heterogeneous mixture	Moderate to High
Linkage Stability	Very High (Stable Triazole Ring)	High (Stable Amide Bond)	Moderate (Thioether bond can undergo retro-Michael reaction)
Biocompatibility	SPAAC is excellent; CuAAC requires cytotoxic copper catalyst removal[19]	Good	Good
Caption: Comparison of common bioconjugation chemistries.

The primary advantage of the click chemistry approach is the ability to achieve site-specific conjugation .[20] By introducing the alkyne handle at a specific, desired location on the biomolecule (e.g., via an unnatural amino acid), the final bioconjugate is highly homogeneous, which is a critical factor for therapeutic applications where consistency and a well-defined structure are required by regulatory agencies.[20][21]

Conclusion

The validation of bioconjugates derived from (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is a critical, multi-step process that ensures the final product is fit for purpose. A logical, evidence-based workflow is essential. It begins with real-time monitoring of the click reaction, typically via FTIR, to ensure completion. Following purification, a triad of powerful analytical techniques is employed. Mass spectrometry provides unequivocal confirmation of identity and key metrics like DAR. HPLC, in its various forms, is the workhorse for assessing purity and detecting aggregates. Finally, NMR spectroscopy offers the ultimate confirmation of structural integrity, ensuring the biological component of the conjugate has not been compromised.

Compared to traditional bioconjugation methods, the click chemistry approach provides superior control over site-specificity, leading to more homogeneous and well-defined products.[20] By judiciously applying the validation techniques described in this guide, researchers and drug developers can proceed with confidence, knowing their novel bioconjugates are pure, structurally sound, and precisely characterized.

References

• A Comparative Guide to HPLC Methods for Analyzing Bioconjugate Purity. Benchchem.
• Services - Bioconjugate Analysis & Purification - HPLC Analysis. CellMosaic.
• Characterizing Bioconjugates: A Comparative Guide to Mass Spectrometry and NMR. Benchchem.
• Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy. PMC.
• (PDF) Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy. ResearchGate.
• Solid-state NMR methods for the characterization of bioconjugations and protein-material interactions. ResearchGate.
• High-Resolution HPLC for Separating Peptide–Oligonucleotide Conjugates. PMC.
• Conjugate characterization. (A) HPLC and HPLC-MS analysis of peptide... ResearchGate.
• Click Reactions and Click Chemistry Tools for In-Situ Monitoring. Mettler Toledo.
• Exploring advanced Click Chemistry for versatile and efficient bioconjugations. Interchim.
• Bio-conjugates | Antibody Drug Conjugate Solutions For Biopharmaceutical Analysis. Waters.
• Assessment of ADC Higher Order Structure Through 2D NMR Analysis. MDPI.
• Mechanistic Insights into Cu(I)-Catalyzed Azide−Alkyne “Click” Cycloaddition Monitored by Real Time Infrared Spectroscopy. ACS Publications.
• Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research. PMC.
• Addressing Challenges in Bioconjugation: The Role of Click Chemistry. BOC Sciences.
• Towards understanding the kinetic behaviour and limitations in photo-induced copper(I) catalyzed azide–alkyne cycloaddition (CuAAC) reactions. RSC Publishing.
• Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Waters.
• NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Publications.
• An Integrated NMR Approach for Evaluating Linker-Payload Conjugation with Monoclonal Antibodies. ACS Publications.
• Recent Advances about the Applications of Click Reaction in Chemical Proteomics. MDPI.
• Unveiling Molecular Transformations in Bioconjugates: Insights from Mass Spectrometry. Spectroscopy Online.
• What are the characteristics of click chemistry reaction?. AAT Bioquest.
• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. PMC.
• Site-Specific Bioconjugation of a Murine Dihydrofolate Reductase Enzyme by Copper(I)-Catalyzed Azide-Alkyne Cycloaddition with Retained Activity. PLOS ONE.
• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC.
• Bridging Chemistry and Informatics: The Role of Click Chemistry in Managing Complex Bioconjugates. Zifo.
• Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. MDPI.
• Introduction to click chemistry: a new method for the labeling and modification of biomolecules. Lumiprobe.
• Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry. RSC Publishing.
• An In-Depth Technical Guide to Click Chemistry for Bioconjugation. Benchchem.
• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. PMC.
• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience.
• Click chemistry. Wikipedia.
• (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid. Santa Cruz Biotechnology.

Sources

• 2. What are the characteristics of click chemistry reaction? | AAT Bioquest [aatbio.com]
• 3. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mt.com [mt.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Towards understanding the kinetic behaviour and limitations in photo-induced copper( i ) catalyzed azide–alkyne cycloaddition (CuAAC) reactions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C6CP04950H [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. enovatia.com [enovatia.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. cellmosaic.com [cellmosaic.com]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. High-Resolution HPLC for Separating Peptide–Oligonucleotide Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00494A [pubs.rsc.org]
• 20. Bridging Chemistry and Informatics: The Role of Click Chemistry in Managing Complex Bioconjugates | Zifo [zifornd.com]
• 21. Site-Specific Bioconjugation of a Murine Dihydrofolate Reductase Enzyme by Copper(I)-Catalyzed Azide-Alkyne Cycloaddition with Retained Activity | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

This document provides essential, field-proven guidance for the safe handling and disposal of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid. As researchers and drug development professionals, our commitment to safety is paramount, extending beyond the synthesis and application of novel compounds to their entire lifecycle, including disposal. This guide is structured to provide not just a set of instructions, but a deep understanding of the chemical principles that underpin these critical safety procedures.

Section 1: Critical Hazard Assessment of the Target Molecule

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid is an organic azide, a class of compounds known for their high reactivity and potential as energetic materials.[1][2] A thorough understanding of its specific structural hazards is the foundation of safe disposal.

Organic azides possess a high nitrogen content, and their stability is inversely related to the ratio of nitrogen to other atoms in the molecule.[3][4] The azide functional group (-N₃) can decompose, often violently, with the release of nitrogen gas (N₂) when subjected to external energy such as heat, light, shock, or friction.[1][3][5]

Structural Stability Analysis

Two key empirical rules help us assess the potential instability of this specific molecule: the Carbon-to-Nitrogen (C/N) Ratio and the "Rule of Six."

Stability Metric	Calculation for C₄H₇N₃O₃	Assessment
Formula	C₄H₇N₃O₃	-
Carbon Atoms (Nᴄ)	4	-
Nitrogen Atoms (Nɴ)	3	-
Oxygen Atoms (Nᴏ)	3	-
C/N Ratio (Nᴄ / Nɴ)	4 / 3 ≈ 1.33	A C/N ratio between 1 and 3 suggests the compound can be synthesized but should be used or quenched promptly.[3] It is not considered safe for long-term storage in an isolated form.
Rule of Six	4 Carbons per Azide Group	This fails the "Rule of Six," which states that at least six carbon atoms are needed per energetic group to provide sufficient dilution to render the compound relatively safe.[3]
Alternate Stability Rule ((Nᴄ + Nᴏ) / Nɴ)	(4 + 3) / 3 ≈ 2.33	A value less than 3 indicates that the compound should be handled with significant caution as it is potentially explosive.[2]

Compounding Hazards: Intramolecular Reactivity

A critical feature of this molecule is the presence of both an azide group and a carboxylic acid group. Azides react with acids to form hydrazoic acid (HN₃), a substance that is not only highly toxic but also volatile and dangerously explosive.[1][3][6] The intramolecular proximity of these two functional groups presents a significant risk, and the compound must never be heated or stored under conditions that could promote self-reaction.

Toxicity

The azide ion is a potent toxin with a mechanism and acute toxicity similar to that of cyanide.[1][7] Exposure through inhalation, ingestion, or skin absorption can be fatal.[2][6] Therefore, all handling and disposal steps must be performed with appropriate engineering controls and personal protective equipment to prevent exposure.

Section 2: Mandatory Safety Precautions & Personal Protective Equipment (PPE)

Given the compound's reactive and toxic nature, the following precautions are non-negotiable.

• Engineering Controls : All work must be conducted in a certified chemical fume hood. A blast shield is required for all procedures involving this material.[8]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical splash goggles and a full-face shield must be worn.[8]

  • Hand Protection : Wear appropriate chemical-resistant gloves. For azides of high toxicity, double gloving with a Silver Shield® layer under nitrile gloves is recommended.[8]

  • Body Protection : A flame-resistant lab coat must be worn.[8]

• Handling Prohibitions :

  • NO Metal : Never use metal spatulas or other metal utensils. Contact with metals, especially heavy metals, can form dangerously shock-sensitive metal azides.[3][4][8][9] Use only plastic or ceramic tools.

  • NO Friction or Shock : Avoid grinding, scratching, or using glassware with ground glass joints, as friction can initiate detonation.[8][10]

  • NO Incompatible Solvents : Never use halogenated solvents like dichloromethane or chloroform, as they can form extremely unstable di- and tri-azidomethane.[3][8]

  • NO Heat : Do not heat the compound unless it is in a dilute solution as part of a controlled reaction. Violent decomposition occurs upon heating.[4]

  • NO Drain Disposal : Under no circumstances should this compound or its solutions be poured down the drain. This can lead to the formation of explosive metal azides in the plumbing.[6][8][11]

Section 3: The Core Principle: Deactivation is Mandatory

The central, unbreachable rule for the disposal of organic azides is that they must be chemically converted to a stable derivative before being collected as waste .[3] Direct disposal of the active azide is a severe safety violation that can lead to catastrophic failure of containment. The primary goal is to reduce the energetic azide functional group to a benign amine.

The following workflow diagram illustrates the critical decision-making process for handling waste streams containing this compound.

Caption: Disposal decision workflow for azide-containing waste.

Section 4: Step-by-Step Deactivation Protocol via Staudinger Reduction

The Staudinger reaction is a reliable and controlled method for converting an organic azide into an amine using a phosphine, such as triphenylphosphine (PPh₃). This procedure effectively neutralizes the explosive hazard.

Materials

• Waste solution containing a known quantity of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid

• Triphenylphosphine (PPh₃)

• An appropriate solvent in which both the azide and PPh₃ are soluble (e.g., Tetrahydrofuran (THF), Ethyl Acetate)

• Stir plate and magnetic stir bar

• Reaction flask

• Nitrogen or Argon source (optional, for inert atmosphere)

Deactivation Workflow

Caption: Flowchart of the Staudinger reduction deactivation protocol.

Detailed Methodology

• Quantify and Prepare : Estimate the molar quantity of the azide in your waste stream. This is critical for calculating the correct amount of quenching agent. The procedure must be performed in a chemical fume hood behind a blast shield.

• Dissolution : Dilute the azide-containing waste with a suitable solvent in a reaction flask equipped with a magnetic stir bar.

• Add Phosphine : To the stirring solution at room temperature, slowly add 1.1 molar equivalents of triphenylphosphine. An exothermic reaction may occur along with the evolution of nitrogen gas. Maintain stirring.

• Reaction Monitoring : Allow the reaction to stir at room temperature for several hours (e.g., 2-4 hours) or until gas evolution has completely stopped.

• Verification (Critical Step) : Before proceeding, you must verify the absence of the azide. The most definitive method is via Infrared (IR) Spectroscopy. Collect a sample of the reaction mixture and check for the disappearance of the strong, sharp azide stretch, which typically appears around 2100 cm⁻¹. Only when this peak is gone is the deactivation complete.

• Hydrolysis : Once deactivation is confirmed, add a small amount of water to the mixture and stir for an additional 30 minutes to ensure the intermediate aza-ylide is fully hydrolyzed to the stable amine and triphenylphosphine oxide.

• Waste Collection : The resulting mixture, now free of the explosive azide, can be safely transferred to a hazardous waste container.

Section 5: Waste Segregation, Containment, and Disposal

Proper containment and labeling of the deactivated waste stream are mandated by federal and local regulations to ensure safe transport and final disposal.[12][13][14]

• Dedicated Container : All waste originating from this process must be collected in a dedicated hazardous waste container.[3][4][9] Never mix this waste with other waste streams, especially acidic or oxidizing waste.[3][15]

• Container Material : Use a robust, leak-proof plastic container (e.g., polyethylene).[6][14] Ensure the container and its lid are in good condition.[12][16]

• Labeling : The container must be clearly and legibly labeled. The label must include:

  • The words "HAZARDOUS WASTE ".[12][14]

  • The full chemical names of all constituents, including the final amine product, triphenylphosphine oxide, solvents, and any other reagents. Do not use abbreviations.[12][17]

  • The approximate percentage of each component.[12]

• Storage : Keep the waste container tightly sealed except when adding waste.[12][16] Store it in a designated Satellite Accumulation Area within the laboratory, away from incompatible materials.[12][13]

• Disposal : Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup.[11] Provide them with the completed hazardous waste tag and any other required documentation.

Section 6: Emergency Procedures

• Spills :

  • Small Spill (in fume hood) : Absorb the spill with an inert material (e.g., vermiculite or sand). Carefully sweep up the material, avoiding dust generation, and place it into a non-metal container.[8] Wipe the area with a basic solution (pH > 9) and then decontaminate with 70% ethanol.[11] Collect all cleanup materials as azide-contaminated waste and contact EH&S.

  • Large Spill / Any Spill Outside a Fume Hood : Evacuate the area immediately. Warn others and secure the lab.[11] Contact your institution's emergency number and EH&S for professional cleanup.[8][11]

• Personal Exposure :

  • Skin Contact : Immediately remove contaminated clothing and flush the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[8]

  • Eye Contact : Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[8]

By adhering to this comprehensive guide, you ensure not only your personal safety and that of your colleagues but also maintain full compliance with environmental and safety regulations. The principles of hazard assessment, mandatory deactivation, and proper containment are the pillars of responsible chemical stewardship.

References

• University of Pittsburgh. (2013, February 1). Safe Handling of Azides. [Link]

• Columbia University. Hazardous Chemical Waste Management Guidelines. [Link]

• Princeton University. Laboratory Waste Management Guidelines. [Link]

• University of Pennsylvania. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

• University of New Mexico Chemistry Department. (2021, February 16). Standard Operating Procedure Safe Handling of Azido Compounds. [Link]

• University of Victoria. (2022, May 18). Azides - Safe Work Procedure. [Link]

• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]

• University of Pennsylvania EHRS. (2018, May 9). Disposal of Highly Reactive Reagents. [Link]

• Stericycle UK. (2024, October 24). How to Safely Dispose of Laboratory Waste?[Link]

• University of Nevada, Reno. (2025, January). Chapter 20: Chemical Waste Management. [Link]

• Wikipedia. Organic azide. [Link]

• University of California, Santa Barbara. Safe Handling of Sodium Azide (SAZ). [Link]

• University of California, Santa Barbara. SODIUM AZIDE AND ORGANIC AZIDES STANDARD OPERATING PROCEDURE TEMPLATE. [Link]

• Case Western Reserve University. (2018, July 16). Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). [Link]

• Water Corporation. Laboratory chemical waste. [Link]

• ChemSee. (2024, December 6). ChemNote: Azides. [Link]

• Stanford Environmental Health & Safety. Information on Azide Compounds. [Link]

• University of Florida EHS. Azide Compounds. [Link]

• Purdue University. Guidelines: Handling and Disposal of Chemicals. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]
• 5. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. benchchem.com [benchchem.com]
• 7. ChemNote: Azides | ChemSee [chemsee.com]
• 8. chemistry.unm.edu [chemistry.unm.edu]
• 9. artscimedia.case.edu [artscimedia.case.edu]
• 10. ehs.wisc.edu [ehs.wisc.edu]
• 11. uvic.ca [uvic.ca]
• 12. research.columbia.edu [research.columbia.edu]
• 13. odu.edu [odu.edu]
• 14. ehrs.upenn.edu [ehrs.upenn.edu]
• 15. hsrm.umn.edu [hsrm.umn.edu]
• 16. engineering.purdue.edu [engineering.purdue.edu]
• 17. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Welcome to a comprehensive guide designed for the discerning researcher. In our shared pursuit of scientific advancement, the safe handling of novel chemical entities is paramount. This document moves beyond a simple checklist, offering a deep, procedurally-grounded protocol for managing (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid. Our objective is to instill a culture of safety through understanding the "why" behind each recommendation, ensuring every protocol is a self-validating system of protection.

The subject of our focus, (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid (Molecular Formula: C₄H₇N₃O₃), presents a dual-hazard profile. It combines the potent reactivity of an organic azide with the corrosive potential of a carboxylic acid. This guide provides the essential safety and logistical framework for its handling, from initial preparation to final disposal.

Hazard Assessment: A Tale of Two Functional Groups

A thorough understanding of the molecule's structure is critical to appreciating its risks. The primary hazards stem from the energetic azide group and the reactive carboxylic acid moiety.

The Azide Group: Potential for Explosive Decomposition

Organic azides are energy-rich molecules that can be sensitive to heat, light, shock, and pressure, potentially leading to explosive decomposition.[1] The stability of an organic azide is often evaluated using the carbon-to-nitrogen (C/N) ratio.

• Carbon-to-Nitrogen Ratio (C/N): For (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid (C₄H₇N₃O₃), the ratio of carbon atoms to nitrogen atoms is 4:3, or approximately 1.33.

• Interpretation: Organic azides with a C/N ratio between 1 and 3 can typically be synthesized and isolated but should be handled with significant caution.[2] They are best stored as solutions (< 1 M) and at reduced temperatures (refrigerated or frozen).[2] The presence of other functional groups, like the hydroxyl and carboxylic acid, can further influence stability.

Chemical Reactivity & Incompatibilities

The azide group is incompatible with a range of common laboratory reagents, which can form highly unstable and shock-sensitive compounds:

• Heavy Metals: Avoid all contact with metals, especially lead and copper, as this can form dangerously explosive heavy metal azides. This extends to spatulas, magnetic stir bars with exposed metal, and metal plumbing.[3][4]

• Acids: Reaction with acids can produce hydrazoic acid, a highly toxic and explosive gas.

• Halogenated Solvents: Avoid chlorinated solvents like dichloromethane and chloroform, which can form explosively unstable di- and tri-azidomethane.[5]

The carboxylic acid moiety exhibits typical acid reactivity and can cause corrosion or irritation.[6]

Toxicity & Exposure Routes

• Azide Toxicity: The azide ion is a potent toxin with a toxicity profile similar to that of cyanide. It is readily absorbed through the skin.[3][7]

• Acid Corrosivity: Carboxylic acids can cause skin irritation and serious eye damage.[6][8]

• Primary Exposure Routes: The most likely routes of exposure in a laboratory setting are dermal contact, eye contact, and inhalation of any aerosols or dust.[9]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory. The specific equipment required depends on the scale and nature of the procedure being performed.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Transfer (Solid)	Tight-sealing safety goggles	Double-gloving: Nitrile inner, thicker nitrile or Silver Shield outer	Flame-resistant lab coat, fully buttoned	Recommended if weighing outside a certified chemical fume hood
Solution Preparation & Reaction Setup	Safety goggles and a full-face shield, especially when working outside a blast shield	Double-gloving: Nitrile inner, chemically resistant outer (e.g., nitrile)	Flame-resistant lab coat; chemical apron if splash risk is high	Not required if performed within a certified chemical fume hood
Reaction Workup & Purification	Safety goggles and a full-face shield	Double-gloving: Nitrile inner, chemically resistant outer	Flame-resistant lab coat; chemical apron	Not required if performed within a certified chemical fume hood
Waste Handling & Disposal	Safety goggles	Double-gloving: Nitrile inner, chemically resistant outer	Flame-resistant lab coat	Not required if performed within a certified chemical fume hood

Detailed PPE Specifications:

• Eye and Face Protection: Tight-sealing safety goggles that comply with ANSI Z87.1 standards are the minimum requirement.[3] A full-face shield must be worn over the goggles whenever a blast shield is not in use, providing an additional layer of protection from splashes and potential rapid gas release.[10]

• Hand Protection: Nitrile gloves provide adequate protection for incidental contact.[3] For procedures with a higher risk of contact or when handling larger quantities, double-gloving is required. An inner nitrile glove provides a base layer of protection, while a second, more robust glove is worn over it. Silver Shield® gloves are recommended as an outer layer where significant splash contact is possible.[3]

• Body Protection: A flame-resistant (FR) lab coat is essential due to the explosive hazard.[3] Ensure it is fully buttoned, with sleeves rolled down. For larger-scale operations, a chemical-resistant apron should be worn over the lab coat.

• Engineering Controls: All work with (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid must be conducted in a certified chemical fume hood with the sash positioned as low as possible.[10] The use of a portable blast shield inside the fume hood is strongly recommended for all reactions.[1][2]

Safe Handling and Operational Workflow

This section outlines a standard workflow for using the compound, emphasizing the integration of safety controls at each step.

Step-by-Step Operational Plan

• Preparation & Dry Run: Before handling the azide, perform a "dry run" of the experiment without the hazardous material to identify potential logistical issues.[1] Ensure the fume hood is clear of unnecessary equipment and chemicals.[10]

• Donning PPE: Put on all required PPE as detailed in the table above before entering the designated work area.

• Weighing: Use non-metallic (plastic or ceramic) spatulas and weigh paper.[11] Never use metal spatulas.[4]

• Reaction Setup:

  • Set up the reaction behind a blast shield inside the fume hood.[1]

  • Use glassware with no ground-glass joints, as friction can be an ignition source.[4][11] Use rubber septa or specialized glassware.

  • Ensure the reaction is adequately cooled if it is exothermic.

• Workup & Purification: Purification should be limited to techniques like extraction and precipitation.[5] Avoid distillation or rotary evaporation, which can concentrate the azide and have led to documented explosions.[4][5]

• Decontamination: After the procedure, decontaminate all work surfaces and non-disposable equipment. A basic solution (pH > 9) can be used to wipe down surfaces, followed by 70% ethanol.[2]

• Waste Collection: Segregate all azide-containing waste into a designated, clearly labeled, non-metallic container.[11]

Experimental Workflow Diagram

The following diagram illustrates the critical decision points and safety measures in the handling workflow.

Caption: Critical Safety Workflow for Handling Organic Azides.

Emergency Procedures

Chemical Spills

• Small Spill (in fume hood, <250 mL or <250 g):

  • Alert personnel in the immediate area.

  • If solid, gently cover with absorbent pads and wet with a pH > 9 buffer solution to prevent dust formation.[2]

  • If liquid, confine the spill with absorbent pads.[2]

  • Wipe up the material with absorbent pads, working from the outside in.

  • Clean the spill area with a pH > 9 buffer solution, followed by 70% ethanol.[2]

  • Collect all contaminated materials in the designated azide waste container.[2]

• Large Spill (outside fume hood or >250 mL/g):

  • Immediately evacuate the laboratory, securing the area and warning others.[2]

  • Post "DO NOT ENTER" signs on the lab doors.

  • Contact your institution's Emergency Health & Safety (EH&S) office or emergency services.[3] Do not attempt to clean up a large spill yourself.[3]

Personal Exposure

• Eye Contact: Immediately flush eyes with tepid, gently flowing water for at least 15 minutes at an eyewash station, holding the eyelids open.[4] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing while under a safety shower.[4] Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[12]

Waste Management and Disposal Plan

Improper disposal of azide waste can lead to violent explosions in plumbing systems.

• Waste Segregation: All materials contaminated with (2R)-2-Azido-3-hydroxy-2-methyl-propanoic acid, including solutions, solids, and disposable labware, must be collected in a dedicated hazardous waste container.[2][11]

• Container Requirements: The waste container must be made of a non-metallic material (e.g., HDPE) and be clearly labeled "AZIDE CONTAMINATED WASTE".[2][3]

• pH Management: Keep the waste solution basic (pH > 9) at all times to prevent the formation of hydrazoic acid.[3]

• Prohibited Disposal: NEVER dispose of azide-containing waste down the sink.[2] Azides can react with lead and copper pipes to form highly explosive metal azides.

• Final Disposal: All azide waste is considered Extremely Hazardous Waste and must be disposed of through your institution's certified hazardous waste management program.[3] While chemical deactivation procedures exist, they should only be performed by highly trained personnel with specific protocols.[7][13]

References

• Azide Compounds . Columbia University Environmental Health and Safety. [Link]

• Azides SWP . University of Victoria Occupational Health, Safety & Environment. (May 18, 2022). [Link]

• Information on Azide Compounds . Stanford University Environmental Health & Safety. [Link]

• Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP) . Case Western Reserve University. (July 16, 2018). [Link]

• Standard Operating Procedure: Sodium Azide and Organic Azides . University of California, Santa Barbara Environmental Health & Safety. [Link]

• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials . University College Dublin. (April 01, 2018). [Link]

• Safe Handling of Sodium Azide (SAZ) . University of Wisconsin-Madison Environment, Health & Safety. [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds . University of New Mexico, Department of Chemistry & Chemical Biology. (February 16, 2021). [Link]

• (2R)-3-hydroxy-2-methylpropanoic acid . PubChem, National Center for Biotechnology Information. [Link]

• Safety Data Sheet: 2-Hydroxypropanoic acid . Carl ROTH. [Link]

• Robust Summaries & Test Plan: Propanoic Acid, 3-Hydroxy-2,2-Dimethyl-, 3 . Environmental Protection Agency. (December 20, 2004). [Link]

• Safety Data Sheet: Propionic acid . DC Fine Chemicals. [Link]

Sources

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. uvic.ca [uvic.ca]
• 3. ehs.ucsb.edu [ehs.ucsb.edu]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. ucd.ie [ucd.ie]
• 6. carlroth.com [carlroth.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. dcfinechemicals.com [dcfinechemicals.com]
• 9. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 10. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 11. artscimedia.case.edu [artscimedia.case.edu]
• 12. fishersci.com [fishersci.com]
• 13. chemistry.unm.edu [chemistry.unm.edu]